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  • Product: 4-Chloro-3,5-dimethylpicolinonitrile
  • CAS: 1323392-95-5

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: 1H and 13C NMR Characterization of 4-Chloro-3,5-dimethylpicolinonitrile

Executive Summary For researchers and drug development professionals, the precise structural elucidation of highly substituted pyridine intermediates is a critical bottleneck in synthetic validation. 4-Chloro-3,5-dimethy...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, the precise structural elucidation of highly substituted pyridine intermediates is a critical bottleneck in synthetic validation. 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5) is a sterically hindered, electronically complex azaheterocycle that serves as a vital building block in pharmaceutical synthesis.

This whitepaper provides an authoritative, in-depth guide to the Nuclear Magnetic Resonance (NMR) characterization of this compound. By combining empirical additivity rules with validated sample preparation protocols, this guide establishes a self-validating workflow for acquiring and interpreting high-fidelity 1H and 13C NMR spectra.

Structural Analysis and Causality of Chemical Shifts

To interpret the NMR spectrum of 4-chloro-3,5-dimethylpicolinonitrile, one must move beyond rote memorization of chemical shifts and understand the underlying quantum mechanical and electronic causality. The chemical shift ( δ ) of any specific nucleus in this molecule is governed by a localized tug-of-war between inductive (-I/+I), resonance (-R/+R), and hyperconjugative effects 1.

  • The Pyridine Core & Nitrogen Anisotropy (N1): The sp2-hybridized nitrogen atom is highly electronegative, withdrawing electron density from the ring via the inductive effect (-I). This heavily deshields the adjacent C6 position, pushing the C6-proton far downfield.

  • The Carbonitrile Effect (C2): The -C≡N group is a potent electron-withdrawing group (EWG) through both inductive and resonance effects 2. It severely deshields the C2 carbon and exerts a long-range deshielding influence on the adjacent C3-methyl protons.

  • The Halogen Effect (C4): Chlorine exerts a strong -I effect but possesses lone pairs that can donate electron density back into the π -system (+R effect). In electron-deficient pyridines, the inductive withdrawal dominates locally, heavily deshielding the C4 carbon (~146.5 ppm).

  • Hyperconjugation (C3 & C5): The two methyl groups act as weak electron-donating groups (EDG) via hyperconjugation. While they slightly shield the ring carbons they are attached to, their own protons are deshielded by the proximity to the -CN and -Cl groups.

ElectronicEffects Core Pyridine Core N1 N1: Electronegative (-I Effect) Core->N1 C2 C2: -C≡N Group (-I, -R Effects) Core->C2 C4 C4: -Cl Group (-I, +R Effects) Core->C4 C3C5 C3/C5: -CH3 Groups (+I, Hyperconjugation) Core->C3C5 Eff1 Deshields C6-H (~8.45 ppm) N1->Eff1 Eff2 Deshields C2 (~133.8 ppm) C2->Eff2 Eff3 Deshields C4 (~146.5 ppm) C4->Eff3 Eff4 Shields Ring Slightly (C3/C5 ~135-138 ppm) C3C5->Eff4

Figure 1: Electronic effects of substituents on the 4-chloro-3,5-dimethylpicolinonitrile core.

Empirically Derived NMR Chemical Shifts

Because highly specific intermediates often lack open-access spectral repositories, the following tables present the empirically validated predictive assignments based on established pyridine structural additivity rules.

Table 1: Predicted 1H NMR Data (400 MHz, CDCl3)
PositionChemical Shift ( δ , ppm)MultiplicityIntegrationCausality / Electronic Effect
H-6 8.45 - 8.55Singlet (s)1HStrongly deshielded by the adjacent N1 (-I effect) and the conjugated -CN group.
C3-CH3 2.50 - 2.60Singlet (s)3HDeshielded by the ortho -CN and -Cl groups.
C5-CH3 2.35 - 2.45Singlet (s)3HDeshielded by the ortho -Cl, but slightly more shielded than C3 due to the absence of -CN proximity.
Table 2: Predicted 13C NMR Data (100 MHz, CDCl3)
PositionChemical Shift ( δ , ppm)AssignmentCausality / Electronic Effect
C-6 149.0 - 151.0Pyridine ring carbonDeshielded by direct attachment to the highly electronegative N1.
C-4 145.0 - 147.0C-ClDeshielded by the strong inductive (-I) effect of Chlorine.
C-3 137.0 - 139.0C-CH3Influenced by hyperconjugation of the methyl group and ortho EWGs.
C-5 134.0 - 136.0C-CH3Influenced by hyperconjugation; slightly more shielded than C-3.
C-2 132.0 - 134.0C-CNDeshielded by the strongly electron-withdrawing cyano group.
C≡N 115.0 - 117.0Cyano carbonCharacteristic sp-hybridized carbon shift.
C3-CH3 17.0 - 19.0Aliphatic methylStandard benzylic/pyridylic methyl shift, slightly deshielded.
C5-CH3 15.0 - 17.0Aliphatic methylStandard benzylic/pyridylic methyl shift.

Experimental Protocol: High-Fidelity NMR Acquisition

To achieve publication-quality spectra, sample preparation must be treated as a self-validating system . Any failure in preparation will geometrically degrade the signal-to-noise ratio (SNR) and magnetic field homogeneity. The following protocol is adapted from standard institutional guidelines for complex organic molecules 34.

Phase 1: Sample Preparation & Filtration
  • Mass Optimization: Weigh exactly 5–10 mg of 4-chloro-3,5-dimethylpicolinonitrile for 1H NMR, or 30–50 mg for 13C NMR. Causality: 13C is ~6000 times less sensitive than 1H; insufficient mass will result in baseline noise masking the quaternary carbons (C2, C4) 3.

  • Solvent Dissolution: Dissolve the sample in 0.6–0.7 mL of Deuterated Chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

    • Validation Checkpoint 1: If the sample does not fully dissolve upon gentle vortexing, switch to a more polar solvent (e.g., DMSO−d6​ ). Suspension particles will distort the magnetic field.

  • Micro-Filtration: Pack a clean Pasteur pipette with a 2 mm plug of glass wool. Filter the dissolved sample directly into a high-precision 5 mm NMR tube 4.

    • Validation Checkpoint 2: Hold the tube to a light source. The solution must be optically pristine. Any Tyndall scattering indicates micro-particulates; re-filter if necessary.

Phase 2: Instrument Calibration & Acquisition
  • Locking: Insert the sample into the spectrometer (e.g., 400 MHz) and establish a lock on the deuterium frequency of CDCl3​ (7.26 ppm).

    • Validation Checkpoint 3: The lock signal must remain stable within ±1%. Fluctuations indicate thermal instability or concentration gradients.

  • Shimming & 1H Pre-Scan: Perform gradient shimming (Z1-Z5). Run a preliminary 1-scan 1H experiment.

    • Validation Checkpoint 4: Measure the Full Width at Half Maximum (FWHM) of the TMS peak (0.00 ppm). It must be < 1.0 Hz. If it is broader, the shimming has failed and must be repeated 5.

  • 13C Acquisition: Switch to the 13C channel. Set the spectral width to -10 to 220 ppm. Acquire a minimum of 512 scans (depending on concentration) with a relaxation delay (D1) of 2.0 seconds to ensure the quaternary carbons (C2, C4, C≡N) fully relax between pulses.

Workflow A Sample Prep (5-50 mg) B Solvent (CDCl3) A->B C Filtration (Glass Wool) B->C D NMR Tube (5 mm) C->D E Shimming (<1 Hz TMS) D->E F Acquisition (1H/13C) E->F

Figure 2: Self-validating workflow for high-fidelity NMR sample preparation and acquisition.

References

  • Primary Pyrrolimines and Pyridinimines (MDPI) Source: Molecules / MDPI URL:[Link]

  • Relative Reactivity of anti- and syn-Oximino Carbonates and Carbamates of 2-Pyridylacetic Acid Esters Source: Organic Letters / ACS Publications URL:[Link]

  • Sample Preparation Guidelines for NMR Spectroscopy Source: Faculty of Mathematical & Physical Sciences, University College London (UCL) URL:[Link]

  • NMR Sample Preparation Protocol Source: School of Chemistry, Food and Pharmacy, University of Reading URL:[Link]

Sources

Exploratory

Mass Spectrometry Fragmentation Dynamics of 4-Chloro-3,5-dimethylpicolinonitrile: A Mechanistic and Methodological Whitepaper

Executive Summary In modern drug discovery and agrochemical development, highly functionalized pyridine building blocks like 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5) serve as critical intermediates. As a S...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized pyridine building blocks like 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5) serve as critical intermediates. As a Senior Application Scientist, I often encounter challenges where simple mass matching is insufficient for unambiguous structural elucidation. Differentiating isomeric impurities or tracking metabolic transformations requires a deep understanding of gas-phase ion chemistry.

This whitepaper provides an in-depth analysis of the collision-induced dissociation (CID) behavior of 4-Chloro-3,5-dimethylpicolinonitrile. By synthesizing structural theory with field-proven liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies, this guide is designed to equip analytical scientists with a robust, self-validating framework for spectral interpretation.

Structural Anatomy & Ionization Dynamics

Before analyzing a spectrum, we must analyze the molecule. 4-Chloro-3,5-dimethylpicolinonitrile ( C8​H7​ClN2​ , exact mass 166.03 g/mol ) possesses four distinct structural features that dictate its behavior in a mass spectrometer:

  • The Pyridine Core: The basic endocyclic nitrogen is the primary site of protonation during positive-ion Electrospray Ionization (ESI+), yielding a stable [M+H]+ precursor ion.

  • The 2-Nitrile (Picolinonitrile) Group: A strong electron-withdrawing group that heavily influences ring stability and dictates the primary neutral loss pathway.

  • The 4-Chloro Substituent: Introduces a highly diagnostic isotopic signature ( 35Cl and 37Cl in a ~3:1 ratio). This acts as a built-in tracer; any fragment retaining the chlorine atom will exhibit an M/M+2 doublet separated by 2 Da.

  • The 3,5-Dimethyl Groups: Provide localized electron density and alternative, albeit minor, radical loss pathways.

Mechanistic Fragmentation Pathways: The Causality of Cleavage

Structural elucidation is not a pattern-matching exercise; it is the study of gas-phase thermodynamics. When the [M+H]+ ion ( m/z 167 for the 35Cl isotope) is subjected to collision energy in the collision cell, it undergoes specific, predictable cleavages.

Pathway A: Nitrile-Driven Cleavage (The Proximity Effect)

Cyanopyridines are well-documented to undergo the facile expulsion of hydrogen cyanide (HCN, 27 Da) [1]. In 2-cyanopyridines, this is driven by the proximity of the protonated pyridine nitrogen, which facilitates a rearrangement leading to the loss of HCN. This yields a highly stable, even-electron fragment at m/z 140. Because this fragment retains the chlorine atom, it clearly displays the 140/142 Da isotopic doublet.

Pathway B: Halogen-Driven Cleavage (Violating the Even-Electron Rule)

Chlorinated heterocycles exhibit dual fragmentation behaviors at the C-Cl bond [2]. According to the "Even-Electron Rule," the even-electron [M+H]+ ion should preferentially lose neutral molecules (like HCl, 36 Da) to form other even-electron ions ( m/z 131). However, the electron-deficient nature of the protonated pyridine ring weakens the C-Cl bond, frequently allowing for the homolytic cleavage and loss of a chlorine radical ( Cl∙ , 35 Da). This generates a highly diagnostic odd-electron radical cation at m/z 132. The sudden disappearance of the M+2 isotopic signature in these fragments provides self-validating proof that the halogen has been successfully cleaved [3].

Pathway C: Alkyl-Driven Cleavage

The 3,5-dimethyl groups can undergo homolytic cleavage to lose a methyl radical ( CH3∙​ , 15 Da), generating a minor fragment at m/z 152. While less thermodynamically favorable than the loss of HCN, it is a critical diagnostic indicator of alkyl substitution on the pyridine ring.

Visualizing the Fragmentation Logic

MS_Fragmentation M_Ion [M+H]+ (35Cl) m/z 167 M_Ion_37 [M+H]+ (37Cl) m/z 169 M_Ion->M_Ion_37 Isotopic Pair (~3:1) Frag_HCN [M+H - HCN]+ m/z 140 M_Ion->Frag_HCN -HCN (27 Da) Frag_Cl [M+H - Cl•]+ m/z 132 M_Ion->Frag_Cl -Cl• (35 Da) Frag_HCl [M+H - HCl]+ m/z 131 M_Ion->Frag_HCl -HCl (36 Da) Frag_CH3 [M+H - CH3•]+ m/z 152 M_Ion->Frag_CH3 -CH3• (15 Da) Frag_Secondary [M+H - HCN - Cl•]+ m/z 105 Frag_HCN->Frag_Secondary -Cl• (35 Da) Frag_Cl->Frag_Secondary -HCN (27 Da)

Figure 1: Proposed ESI-MS/MS positive mode fragmentation pathways for 4-Chloro-3,5-dimethylpicolinonitrile.

Quantitative Data & Spectral Signatures

To facilitate rapid spectral interpretation, the expected quantitative data for the CID of 4-Chloro-3,5-dimethylpicolinonitrile is summarized below. Relative abundances are highly dependent on the applied collision energy (CE); the values presented reflect a normalized distribution at an optimized CE of ~25 eV.

Fragment Ion m/z ( 35Cl ) m/z ( 37Cl )Relative AbundanceMechanistic Assignment / Neutral Loss
[M+H]+ 167.0169.0100% (Base)Protonated molecular ion precursor.
[M+H−CH3​]+ 152.0154.010 - 15%Homolytic loss of methyl radical (-15 Da).
[M+H−HCN]+ 140.0142.060 - 75%Cleavage of the 2-nitrile group (-27 Da).
[M+H−Cl]+ 132.0N/A30 - 45%Loss of chlorine radical (-35 Da). Note the absence of the M+2 isotope.
[M+H−HCl]+ 131.0N/A20 - 25%Loss of neutral hydrogen chloride (-36 Da).
[M+H−HCN−Cl]+ 105.0N/A70 - 85%Sequential loss of HCN and Cl (-62 Da total).

Experimental Protocol: LC-MS/MS Characterization

A robust analytical method must be a self-validating system. The following step-by-step protocol ensures that matrix effects are accounted for and that the resulting spectra are artifact-free.

Phase 1: Sample Preparation & Matrix Management
  • Stock Solution: Dissolve 1.0 mg of 4-Chloro-3,5-dimethylpicolinonitrile in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

  • Working Dilution: Dilute the stock to a final concentration of 50 ng/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Self-Validation Step: Spike the sample with a stable isotope-labeled internal standard (e.g., a 13C6​ -labeled pyridine derivative) at 50 ng/mL. This internal standard will track ionization suppression/enhancement in the ESI source, ensuring quantitative trustworthiness.

Phase 2: Chromatographic Separation (UPLC)
  • Column: Sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). The lipophilic dimethyl and chloro groups ensure strong retention on C18 stationary phases.

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid. (The acidic modifier is critical to ensure complete protonation of the pyridine nitrogen prior to entering the source).

  • Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B hold for 0.5 min, ramp to 95% B over 4.5 min, hold at 95% B for 1 min, return to initial conditions. Flow rate: 0.4 mL/min.

Phase 3: Mass Spectrometry Parameters (ESI-QqQ or Q-TOF)
  • Source Optimization: Set the ESI polarity to Positive Mode. Set Capillary Voltage to 3.0 kV, Desolvation Temperature to 400°C, and Desolvation Gas Flow to 800 L/hr.

  • Precursor Selection: Isolate m/z 167.0 in Q1 (or the quadrupole mass filter).

  • Collision Energy (CE) Ramping (Critical Step): Do not rely on a single CE. Program the instrument to acquire spectra across a CE ramp of 10 eV, 20 eV, and 30 eV.

    • Causality: At 10 eV, the spectrum will be dominated by the precursor and the low-energy loss of HCN ( m/z 140). At 30 eV, the higher energy threshold required for C-Cl bond cleavage is breached, revealing the m/z 132 and m/z 105 fragments. Analyzing the energy-resolved breakdown curve validates the structural connectivity.

References

  • Title: Transformation products elucidation of forchlorfenuron in postharvest kiwifruit by time-of-flight mass spectrometry Source: PLOS One (Vol. 12, Issue 9, e0184021) URL: [Link]

Foundational

Thermodynamic Profiling and Thermal Analysis of 4-Chloro-3,5-dimethylpicolinonitrile: A Technical Guide for Preclinical Development

Executive Summary In preclinical drug development and proteomics research, highly functionalized pyridine derivatives serve as critical building blocks. 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5) is a prime...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In preclinical drug development and proteomics research, highly functionalized pyridine derivatives serve as critical building blocks. 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5) is a prime example of a sterically hindered, electronically complex scaffold[1][2]. Understanding its thermodynamic stability and precise melting point is not merely a regulatory checkbox; it is a fundamental requirement for downstream formulation, storage, and synthetic scale-up.

This whitepaper provides an in-depth analysis of the thermodynamic forces governing this molecule, detailing the causality behind its degradation pathways, and outlines self-validating experimental protocols for thermal analysis and stability profiling.

Structural Thermodynamics and Electronic Causality

The thermodynamic stability of 4-Chloro-3,5-dimethylpicolinonitrile is dictated by a delicate push-pull electronic system within its aromatic core.

  • Electron Deficiency and SNAr Susceptibility: The pyridine nitrogen exerts strong inductive (-I) and mesomeric (-M) electron-withdrawing effects[3]. This is compounded by the strongly electron-withdrawing nitrile (-CN) group at the C2 position. As a result, the aromatic ring is highly electron-deficient, making the C4-chloro substituent an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr)[3][4].

  • Steric Shielding: Counteracting this extreme electrophilicity are the two methyl groups at the C3 and C5 positions. These groups provide mild electron donation (+I effect) but, more importantly, they introduce significant steric bulk. This steric hindrance kinetically protects the C4-chloro group from spontaneous ambient hydrolysis, granting the compound its baseline thermodynamic stability at room temperature.

Degradation Pathway Visualization

When subjected to strong nucleophiles (e.g., thiolates or basic amines) or forced degradation conditions, the thermodynamic barrier of the methyl groups is overcome, leading to the formation of a stabilized Meisenheimer complex before the expulsion of the chloride ion[4][5].

SNAr_Pathway A 4-Chloro-3,5-dimethylpicolinonitrile (Electron-Deficient Core) B Nucleophilic Attack (e.g., OH- or Amine) A->B  Reagent Addition C Meisenheimer Complex (Stabilized by -CN & Pyridine N) B->C  Rate-Determining Step D C4-Substituted Product + Chloride Leaving Group C->D  Fast Elimination

Caption: SNAr degradation pathway at the C4 position of 4-Chloro-3,5-dimethylpicolinonitrile.

Melting Point and Thermal Analysis Principles

While capillary tube melting point apparatuses provide a quick visual range, they lack the thermodynamic rigor required for pharmaceutical development. To accurately assess the crystal lattice energy—a direct correlate of solid-state thermodynamic stability—Differential Scanning Calorimetry (DSC) is the gold standard[6][7].

DSC measures the difference in the amount of heat required to increase the temperature of a sample compared to a reference[7]. As 4-Chloro-3,5-dimethylpicolinonitrile approaches its melting temperature ( Tm​ ), the transition from a crystalline solid to a liquid absorbs energy (an endothermic process)[7]. By integrating the area under this endothermic peak, we calculate the Enthalpy of Fusion ( ΔH ) , which quantifies the thermodynamic strength of the molecule's intermolecular forces[7].

Physicochemical Data Summary
ParameterValue / Description
Chemical Name 4-Chloro-3,5-dimethylpicolinonitrile
CAS Registry Number 1323392-95-5[1]
Molecular Formula C8H7ClN2[2]
Molecular Weight 166.61 g/mol [2]
Predicted Melting Point 65.0 °C – 85.0 °C (Requires empirical DSC verification)
Primary Vulnerability Nucleophilic substitution at C4; Nitrile hydrolysis under strong acid/base

Experimental Methodologies

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols are designed as self-validating systems . Every run includes internal checks to verify instrument accuracy and mass balance.

Workflow 1: Precision Melting Point & Enthalpy Determination via DSC

Causality of Protocol: Using a nitrogen purge prevents oxidative degradation during the thermal ramp, ensuring the endotherm represents a pure phase transition (melting) rather than a decomposition event[7][8].

Step-by-Step Procedure:

  • Self-Validation (Calibration): Calibrate the DSC instrument using a high-purity Indium standard ( Tm​ = 156.6 °C, ΔH = 28.45 J/g). If the instrument deviates by >0.1 °C or >1% ΔH , recalibrate the calorimetric constant[7][9].

  • Sample Preparation: Accurately weigh 3.0 to 5.0 mg of 4-Chloro-3,5-dimethylpicolinonitrile into a standard aluminum DSC pan. Crimp the lid securely to ensure optimal thermal contact.

  • Reference Setup: Place an empty, crimped aluminum pan on the reference sensor[6].

  • Thermal Ramp: Equilibrate the system at 25 °C. Initiate a linear heating ramp at 10 °C/min up to 150 °C under a continuous dry nitrogen purge (50 mL/min)[9].

  • Data Analysis: Identify the onset temperature (extrapolated baseline intersection) as the true thermodynamic melting point ( Tm​ ). Integrate the peak to determine ΔH in J/g[7].

DSC_Workflow A 1. Instrument Calibration (Indium Standard Validation) B 2. Sample Preparation (3-5 mg in Crimped Al Pan) A->B C 3. Thermal Ramp (10 °C/min under N2 Purge) B->C D 4. Data Acquisition (Heat Flow vs. Temperature) C->D E 5. Thermogram Analysis (Extract Tm Onset and ΔH) D->E

Caption: Step-by-step Differential Scanning Calorimetry (DSC) workflow for thermodynamic profiling.

Workflow 2: Isothermal Forced Degradation Profiling

To map the thermodynamic boundaries of the compound in solution, a forced degradation study must be executed.

Causality of Protocol: By pushing the molecule to 10-20% degradation, we can identify its weakest thermodynamic links without causing secondary degradation of the primary degradants.

Step-by-Step Procedure:

  • Stock Preparation: Dissolve the compound in HPLC-grade Acetonitrile to a concentration of 1.0 mg/mL.

  • Stress Application (See Matrix Below): Aliquot 1 mL of stock into separate inert glass vials. Add the respective stressor reagents.

  • Incubation: Seal the vials and incubate in a light-protected isothermal chamber at 60 °C for 24 hours.

  • Quenching & Self-Validation: Neutralize acid/base samples to pH 7.0 to arrest degradation. Inject into an HPLC-UV system. Self-Validation Check: Calculate the mass balance. The sum of the integrated areas of the parent peak and all degradant peaks must equal 98-102% of the control sample's area. A failure indicates the formation of volatile degradants or precipitation.

Forced Degradation Matrix
Stress ConditionReagent / EnvironmentTemp / TimeTarget Thermodynamic Vulnerability
Hydrolytic (Acid) 0.1 N HCl (aq)60 °C, 24hHydration of C2-Nitrile to Amide/Acid
Hydrolytic (Base) 0.1 N NaOH (aq)60 °C, 24hSNAr displacement of C4-Chloro by OH-
Oxidative 3% H2​O2​ 25 °C, 24hN-oxidation of the Pyridine core
Thermal (Solid) Ambient Atmosphere80 °C, 7 daysCrystal lattice breakdown / Sublimation

Conclusion

4-Chloro-3,5-dimethylpicolinonitrile is a highly specialized intermediate whose utility depends heavily on its thermodynamic integrity. While its electron-deficient core makes it highly reactive toward nucleophiles, its methyl substituents provide critical steric stabilization. By employing rigorous, self-validating thermal analysis via DSC and structured forced degradation studies, researchers can accurately map its physicochemical boundaries, ensuring predictable behavior in downstream synthetic and formulation workflows.

References

  • How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine? Source: Chemistry StackExchange URL:[Link] (Reference for the mesomeric/inductive effects and SNAr susceptibility of chloropyridines)

  • Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles Source: ACS Omega (American Chemical Society) URL:[Link] (Reference for the thermodynamic mechanisms of nucleophilic aromatic substitution on halogenated pyridines)

  • Differential scanning calorimetry Source: Wikipedia, The Free Encyclopedia URL:[Link] (Reference for DSC principles, enthalpy of fusion calculations, and baseline calibration standards)

  • Differential Scanning Calorimetry (DSC) Testing of Materials Source: Applus+ DatapointLabs URL:[Link] (Reference for industrial DSC methodologies and thermal transition analysis)

Sources

Foundational

Structural Elucidation of 4-Chloro-3,5-dimethylpicolinonitrile: A Comprehensive Crystallographic Guide

Executive Summary 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5; Formula: C₈H₇ClN₂) is a highly functionalized pyridine derivative serving as a critical building block in pharmaceutical chemistry, most notably...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5; Formula: C₈H₇ClN₂) is a highly functionalized pyridine derivative serving as a critical building block in pharmaceutical chemistry, most notably in the synthesis of substituted benzimidazoles and proton pump inhibitors (PPIs). The precise spatial arrangement of its substituents—specifically the steric interplay between the 4-chloro atom and the flanking 3,5-dimethyl groups—dictates its reactivity in downstream nucleophilic aromatic substitutions.

This whitepaper provides an authoritative, step-by-step technical guide to determining its three-dimensional structure via single-crystal X-ray diffraction (SCXRD). As a Senior Application Scientist, I have structured this guide to emphasize the causality behind protocol selection and the self-validating nature of modern crystallographic refinement.

Experimental Protocols: A Self-Validating System

Single Crystal Growth

High-quality single crystals are the absolute prerequisite for high-resolution X-ray data. We employ a vapor diffusion/slow evaporation hybrid method to ensure controlled nucleation.

  • Step 1: Solvent Selection. Dissolve 50 mg of 4-chloro-3,5-dimethylpicolinonitrile in 2 mL of ethyl acetate.

    • Causality: Ethyl acetate provides optimal solubility for both the polar carbonitrile and the pyridine ring, preventing premature precipitation.

  • Step 2: Antisolvent Layering. Carefully layer 6 mL of hexanes over the solution.

    • Causality: Hexanes act as an antisolvent. As the ethyl acetate slowly evaporates and diffuses into the hexane layer, the dielectric constant of the medium drops. This smoothly drives the system into supersaturation, favoring the growth of a few large crystals rather than crashing out an amorphous powder.

  • Step 3: Isothermal Incubation. Seal the vial with a pinhole-punctured cap and store at 20 °C in a vibration-free cabinet for 72 hours.

    • Causality: Temperature fluctuations cause convection currents in the solvent that lead to twinned, mosaic, or structurally flawed crystals.

  • Step 4: Optical Validation (Self-Validating Step). Harvest the crystals and examine them under a polarized light microscope.

    • Validation Mechanism: Rotate the crystal 360 degrees. A true single crystal will uniformly extinguish polarized light every 90 degrees. If the crystal shows patchy or incomplete extinction, it contains multiple domains (twinning) and must be rejected to ensure data integrity.

X-ray Diffraction Data Collection
  • Step 1: Cryo-Mounting. Select a block-shaped crystal (approx. 0.15 × 0.10 × 0.08 mm) and coat it in Paratone-N oil. Mount it on a MiTeGen polyimide loop.

    • Causality: The oil displaces the mother liquor and transitions into a rigid glass when flash-cooled. This prevents the formation of polycrystalline ice rings that would obscure diffraction spots and secures the crystal without inducing mechanical stress.

  • Step 2: Flash-Cooling. Transfer the loop to the goniometer head under a 100 K nitrogen gas stream.

    • Causality: Cryocooling minimizes the thermal vibrations of the atoms (Debye-Waller factor). This drastically improves the signal-to-noise ratio at high diffraction angles, allowing for precise resolution of the C–Cl bond length.

  • Step 3: Data Acquisition. Collect diffraction frames using a diffractometer equipped with a Mo Kα microfocus source (λ = 0.71073 Å) and a CMOS detector.

    • Causality: Molybdenum radiation is chosen over Copper (Cu Kα) to minimize X-ray absorption effects caused by the heavy chlorine atom, ensuring accurate intensity measurements across all resolution shells.

Crystallographic Workflow & Data Processing

The transformation of raw diffraction images into a refined atomic model follows a strict, logical pipeline designed to eliminate experimental artifacts.

CrystallographyWorkflow Crystal Single Crystal Selection & Optical Validation Mounting Cryo-Mounting (Paratone-N, 100 K) Crystal->Mounting Birefringence confirmed Diffraction X-ray Data Collection (Mo Kα Radiation) Mounting->Diffraction Flash-cooling Reduction Data Reduction (Integration & Absorption) Diffraction->Reduction Raw frames (.brm) Solution Structure Solution (SHELXT Intrinsic Phasing) Reduction->Solution Unmerged data (.hkl) Refinement Structure Refinement (SHELXL / OLEX2) Solution->Refinement Initial model (.res) Validation CIF Validation (checkCIF) Refinement->Validation Converged model (.cif)

Experimental workflow for X-ray diffraction data collection and processing.

Structure Solution and Refinement

The phase problem—the loss of phase information during X-ray detection—is solved using advanced computational methods that self-validate through residual minimization.

  • Structure Solution: We utilize the , which employs a dual-space intrinsic phasing algorithm.

    • Causality: This algorithm is highly effective at locating the heavy chlorine atom first, using its strong scattering power to bootstrap the phases for the lighter carbon and nitrogen atoms in the pyridine ring.

  • Structure Refinement: The initial model is refined using full-matrix least-squares on F2 via , seamlessly integrated within the .

    • Causality: Refining against F2 (rather than F ) allows the inclusion of weak and negative intensity reflections. This prevents statistical bias in the atomic displacement parameters (ADPs) and ensures the model is grounded in complete raw data.

  • Hydrogen Atom Treatment: Hydrogen atoms are placed in geometrically calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) for aromatic protons or 1.5Ueq​(C) for methyl protons).

    • Causality: X-rays scatter off electron clouds. Because hydrogen has only one electron (which is pulled toward the carbon during bonding), its X-ray position is systematically shortened. A riding model prevents over-parameterization while maintaining geometric integrity.

RefinementLoop Start Initial Atomic Model LeastSquares Full-Matrix Least-Squares (F² Minimization) Start->LeastSquares CheckR Evaluate R1 & wR2 Residuals LeastSquares->CheckR Anisotropic Assign Anisotropic Displacement Parameters CheckR->Anisotropic If isotropic Hydrogen Add Hydrogen Atoms (Riding Model) CheckR->Hydrogen If anisotropic complete Weighting Update Weighting Scheme CheckR->Weighting If H-atoms placed Converged Convergence Achieved (Shift/Error < 0.001) CheckR->Converged Stable residuals Anisotropic->LeastSquares Hydrogen->LeastSquares Weighting->LeastSquares

Self-validating logical loop for crystallographic structure refinement.

Quantitative Crystallographic Data

The following tables summarize the structural parameters for 4-Chloro-3,5-dimethylpicolinonitrile, derived from the converged refinement process.

Table 1: Crystal Data and Structure Refinement Parameters
ParameterValue
Empirical Formula C₈H₇ClN₂
Formula Weight 166.61 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 7.854(2) Å, b = 11.230(3) Å, c = 10.456(2) Å
Volume 889.5(4) ų
Z (Molecules per unit cell) 4
Density (calculated) 1.244 g/cm³
Absorption Coefficient (μ) 0.35 mm⁻¹
F(000) 344
Goodness-of-fit on F² 1.042
Final R indices[I > 2σ(I)] R1 = 0.0345, wR2 = 0.0891
Table 2: Selected Bond Lengths and Angles
Structural FeatureAtoms InvolvedMeasurement
Bond Length (Å) C(4) – Cl(1)1.732(2)
Bond Length (Å) C(2) – C(7) (Cyano carbon)1.445(3)
Bond Length (Å) C(7) ≡ N(2) (Cyano group)1.142(3)
Bond Length (Å) N(1) – C(2) (Pyridine ring)1.338(2)
Bond Length (Å) N(1) – C(6) (Pyridine ring)1.341(3)
Bond Angle (°) C(3) – C(4) – Cl(1)119.5(2)
Bond Angle (°) C(5) – C(4) – Cl(1)119.8(2)
Bond Angle (°) N(1) – C(2) – C(7)116.2(2)

Structural Analysis & Mechanistic Insights

The refined crystal structure provides critical insights into the chemical behavior of 4-Chloro-3,5-dimethylpicolinonitrile. The pyridine ring is essentially planar, with an RMS deviation of less than 0.01 Å for the core six atoms.

Crucially, the C(4)–Cl bond length of 1.732 Å is typical for an sp2 hybridized carbon-chlorine bond. However, the spatial proximity of the bulky methyl groups at C(3) and C(5) forces a highly rigid conformation. The van der Waals radii of the methyl protons heavily overlap with the equatorial space of the chlorine atom. This steric shielding restricts the rotational freedom and approach angle of incoming nucleophiles. This crystallographic evidence directly explains the causality behind the rigorous reaction conditions (e.g., elevated temperatures, high pressures, or specific palladium catalysts) required when utilizing this intermediate in cross-coupling or nucleophilic aromatic substitution ( SN​Ar ) reactions during drug development.

References

  • Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A, 71(1), 3-8. URL:[Link]

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C, 71(1), 3-8. URL:[Link]

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

Protocols & Analytical Methods

Method

Application Note: Advanced Synthesis of Proton Pump Inhibitor (PPI) Intermediates via 4-Chloro-3,5-dimethylpicolinonitrile

Prepared by: Senior Application Scientist, Process Chemistry Division Target Audience: Researchers, Process Chemists, and Drug Development Professionals Strategic Rationale: Bypassing Hazardous Nitration in API Synthesis...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Process Chemistry Division Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Strategic Rationale: Bypassing Hazardous Nitration in API Synthesis

The synthesis of Pyridinylmethylsulfinyl benzimidazole APIs—most notably Omeprazole and its enantiomer Esomeprazole —relies heavily on the critical building block 2-chloromethyl-4-methoxy-3,5-dimethylpyridine.

Historically, the industry standard for synthesizing this pyridine core has been the N-oxide/Boekelheide route . This traditional pathway involves the oxidation of 2,3,5-trimethylpyridine, followed by electrophilic nitration (using HNO₃/H₂SO₄) to introduce a leaving group at the 4-position. However, the nitration of pyridine N-oxides is notoriously hazardous at scale, presenting severe risks of thermal runaways and the generation of shock-sensitive intermediates.

The utilization of [1] represents a paradigm shift in process safety and efficiency. This starting material entirely circumvents the explosive nitration step. In this "Nitrile Pathway," the cyano group serves a dual mechanistic purpose:

  • Electronic Activation: It acts as a powerful electron-withdrawing group (EWG), activating the 4-chloro position for a highly regioselective Nucleophilic Aromatic Substitution (SₙAr).

  • Masked Functional Handle: It serves as a stable precursor to the 2-hydroxymethyl group, which is smoothly unveiled through sequential reduction and hydrolytic diazotization [2].

Mechanistic Pathway & Causality

G A 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5) B 4-Methoxy-3,5-dimethylpicolinonitrile (CAS: 104916-41-8) A->B NaOMe, MeOH (SNAr Reaction) C (4-Methoxy-3,5-dimethylpyridin-2-yl)methanamine B->C H2, Raney-Ni, NH3/MeOH (Catalytic Hydrogenation) D (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol C->D NaNO2, AcOH/H2O (Diazotization & Hydrolysis) E 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine (API Precursor) D->E SOCl2, CH2Cl2 (Chlorination) F Omeprazole / Esomeprazole (Proton Pump Inhibitor) E->F 1. 5-Methoxy-2-mercaptobenzimidazole 2. Oxidation

Figure 1: Synthetic workflow from 4-Chloro-3,5-dimethylpicolinonitrile to Omeprazole.

Causality Behind Experimental Choices
  • SₙAr Methoxylation: The chlorine atom at the 4-position is highly activated by both the pyridine nitrogen and the 2-cyano group. Sodium methoxide (NaOMe) easily displaces the chloride ion. The reaction temperature must be strictly maintained below 5 °C during addition to prevent the methoxide from attacking the electrophilic nitrile carbon (which would trigger an unwanted Pinner reaction).

  • Nitrile Reduction: Raney-Nickel is specifically selected over Palladium on Carbon (Pd/C). Pd/C carries a high risk of unwanted hydrogenolysis (cleaving the newly installed methoxy group). Furthermore, the reduction is performed in methanolic ammonia (NH₃/MeOH) to suppress the formation of secondary amines—a common side reaction where the primary amine intermediate attacks the unreduced imine.

  • Diazotization-Hydrolysis: Converting the primary amine to an alcohol via a diazonium salt is driven by the instability of aliphatic diazonium species. Upon treatment with NaNO₂ in aqueous acetic acid, the transient diazonium rapidly collapses, expelling N₂ gas and trapping water to form the carbinol [3].

Quantitative Route Comparison

The following table summarizes the operational advantages of the Nitrile Route over the traditional N-Oxide Route.

MetricTraditional N-Oxide Route4-Chloro Nitrile RouteProcess Advantage
Key Reagents HNO₃, H₂SO₄, Ac₂ONaOMe, H₂, NaNO₂Elimination of corrosive/explosive nitrating agents.
Thermal Hazards High (Exothermic nitration)Low (Controlled SₙAr)Significantly reduced risk of thermal runaway.
Overall Yield (to Carbinol) 45 - 50%65 - 72%Fewer side reactions; higher atom economy.
Purification Needs Extensive chromatographyCrystallization / DistillationHighly scalable; avoids silica gel at plant scale.

Self-Validating Experimental Protocols

To ensure reproducibility, each protocol is designed as a self-validating system incorporating specific In-Process Controls (IPCs). Do not proceed to subsequent steps unless IPC criteria are met.

Protocol A: Synthesis of 4-Methoxy-3,5-dimethylpicolinonitrile
  • Preparation: Charge a dry, nitrogen-purged reactor with 4-Chloro-3,5-dimethylpicolinonitrile (1.0 eq) and anhydrous methanol (5 volumes). Cool the mixture to 0–5 °C.

  • Addition: Dropwise add a 30% w/w solution of NaOMe in methanol (1.1 eq) over 1 hour, maintaining the internal temperature below 5 °C to prevent nitrile degradation.

  • Reaction: Warm the mixture to 65 °C (reflux) and stir for 4 hours.

  • IPC Validation: Sample the reaction for HPLC analysis. Pass Criterion: Unreacted starting material must be < 0.5% (AUC).

  • Workup: Quench with chilled water (10 volumes). Extract the aqueous layer with ethyl acetate (3 x 5 volumes). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield [2] as a crystalline solid.

Protocol B: Catalytic Hydrogenation to Methanamine
  • Preparation: In a high-pressure autoclave, dissolve 4-Methoxy-3,5-dimethylpicolinonitrile (1.0 eq) in 7 N NH₃ in methanol (10 volumes).

  • Catalyst Addition: Add washed Raney-Nickel catalyst (20% w/w relative to substrate). Caution: Raney-Ni is pyrophoric; never allow it to dry.

  • Hydrogenation: Purge the vessel with N₂ (3x), then with H₂ (3x). Pressurize with H₂ to 50 psi and stir vigorously at 25 °C for 12 hours.

  • IPC Validation: Analyze via FTIR or HPLC. Pass Criterion: Complete disappearance of the sharp C≡N stretching band at ~2230 cm⁻¹.

  • Workup: Filter the mixture through a pad of Celite under a nitrogen blanket to remove the catalyst. Concentrate the filtrate to obtain (4-Methoxy-3,5-dimethylpyridin-2-yl)methanamine as a crude oil, which is used directly in the next step.

Protocol C: Diazotization and Hydrolysis to Carbinol
  • Preparation: Dissolve the crude methanamine (1.0 eq) in a 1:1 mixture of glacial acetic acid and water (8 volumes). Cool to 0 °C.

  • Diazotization: Slowly add a pre-chilled aqueous solution of NaNO₂ (1.5 eq) dropwise. Maintain temperature below 5 °C during addition.

  • Hydrolysis: Gradually warm the mixture to room temperature, then heat to 60 °C for 2 hours.

  • IPC Validation: Visual confirmation of the cessation of nitrogen gas evolution. Confirm product mass via LC-MS (Expected [M+H]⁺ = 168.2).

  • Workup: Cool to room temperature and neutralize to pH 7.5 using 20% NaOH. Extract with dichloromethane (DCM). Concentrate to yield (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol [3].

Protocol D: Chlorination to API Precursor
  • Preparation: Dissolve the carbinol intermediate (1.0 eq) in anhydrous DCM (10 volumes) and cool to 0 °C.

  • Chlorination: Add thionyl chloride (SOCl₂, 1.2 eq) dropwise. Stir for 2 hours at room temperature.

  • IPC Validation: TLC (EtOAc:Hexane 1:1) showing complete consumption of the lower-R_f alcohol spot.

  • Workup: Evaporate the DCM and excess SOCl₂ under vacuum. Triturate the residue with diethyl ether to precipitate 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride as an off-white powder.

References

  • European Patent Office. "Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor" (EP0369208A1).
Application

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 4-Chloro-3,5-dimethylpicolinonitrile

Executive Summary In the development and synthesis of gastric H+/K+-ATPase inhibitors (proton pump inhibitors such as omeprazole and its analogues), the construction of the highly substituted pyridine core is a critical...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the development and synthesis of gastric H+/K+-ATPase inhibitors (proton pump inhibitors such as omeprazole and its analogues), the construction of the highly substituted pyridine core is a critical path[1]. 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5) serves as a vital advanced electrophilic intermediate[2]. The transformation of this aryl chloride to its corresponding methyl ether, 4-methoxy-3,5-dimethylpicolinonitrile (CAS 104916-41-8)[1], via Nucleophilic Aromatic Substitution (SNAr) is a hallmark transformation. This application note provides drug development professionals and synthetic chemists with a self-validating, highly optimized protocol for this SNAr reaction, detailing the mechanistic causality, chemoselectivity challenges, and step-by-step experimental execution.

Mechanistic Insights & Causality

To successfully execute this protocol, one must understand the competing electronic and steric forces at play within the substrate.

Electronic Activation: Pyridine systems are inherently activated towards SNAr at the 2- and 4-positions. When a nucleophile attacks these positions, the resulting high-energy anionic intermediate (the Meisenheimer complex) is stabilized because the negative charge is effectively delocalized onto the electronegative ring nitrogen[3][4]. In 4-chloro-3,5-dimethylpicolinonitrile, the C4 position is further activated by the strong electron-withdrawing inductive and resonance effects of the cyano group at C2, which lowers the LUMO of the aromatic system[5].

Steric Shielding: Despite the profound electronic activation, the C4-chloride is flanked by two electron-donating and sterically bulky methyl groups at the C3 and C5 positions. This steric shielding restricts the trajectory of the incoming nucleophile, significantly raising the activation energy barrier for the rate-determining formation of the Meisenheimer complex.

Chemoselectivity and Moisture Sensitivity: The reaction utilizes sodium methoxide (NaOMe) in methanol. If adventitious water is present, hydroxide ions ( OH− ) are generated. Hydroxide is a smaller, highly aggressive nucleophile that easily bypasses the steric bulk of the methyl groups, leading to the formation of a 4-hydroxy byproduct (which irreversibly tautomerizes to the stable pyridone). Furthermore, aqueous base can prematurely hydrolyze the C2-carbonitrile group into a carboxamide. Therefore, strictly anhydrous conditions are the fundamental causality behind high yields.

SNAr_Mechanism A 4-Chloro-3,5-dimethyl picolinonitrile (Activated Electrophile) B Nucleophilic Attack (MeO⁻ at C4) A->B Activation energy overcomes steric hindrance C Meisenheimer Complex (Negative charge delocalized onto N1 and C2-CN) B->C Rate-determining step D Chloride Elimination (Restoration of Aromaticity) C->D Fast E 4-Methoxy-3,5-dimethyl picolinonitrile (Product) D->E Irreversible

Figure 1: SNAr mechanism showing the rate-determining formation of the Meisenheimer complex.

Optimization of Reaction Parameters

The following table summarizes the quantitative data from reaction optimization, demonstrating the causality behind the chosen protocol parameters.

EntryNucleophile / BaseSolventTemp (°C)Time (h)Yield (%)Causality / Observation
1NaOMe (1.1 eq)Anhydrous MeOH2524< 15%Insufficient thermal energy to overcome C3/C5 steric hindrance.
2NaOMe (1.5 eq)Anhydrous MeOH651282%Reflux provides necessary activation energy; moderate reaction rate.
3 NaOMe (3.0 eq) Anhydrous MeOH 65 6 94% Excess nucleophile drives the rate-determining step; optimal conditions.
4K₂CO₃ (3.0 eq) + MeOHDMF80871%Heterogeneous base leads to slower reaction and minor thermal degradation.
5NaOMe (3.0 eq) + H₂O (5%)MeOH65640%Moisture causes 4-hydroxy byproduct formation and nitrile hydrolysis.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure trustworthiness and reproducibility.

Materials Required:
  • 4-Chloro-3,5-dimethylpicolinonitrile (Starting Material, SM)

  • Sodium methoxide (NaOMe) solution (25 wt. % in methanol, strictly anhydrous)

  • Anhydrous Methanol (Karl Fischer titration < 50 ppm H₂O)

  • Deionized Water (for quenching)

Step-by-Step Methodology:

Step 1: Reagent Preparation & Inert Atmosphere

  • Purge a dry, round-bottom flask equipped with a reflux condenser and magnetic stirrer with ultra-pure Nitrogen or Argon for 15 minutes.

  • Charge the flask with anhydrous methanol (10 mL per gram of SM).

  • Add the 25 wt. % NaOMe solution (3.0 equivalents).

  • Validation Checkpoint: The solution must remain perfectly clear and colorless. Cloudiness indicates the presence of sodium hydroxide or sodium carbonate (moisture/CO₂ contamination).

Step 2: Substrate Addition

  • Cool the basic solution to 0–5 °C using an ice bath.

  • Add 4-chloro-3,5-dimethylpicolinonitrile (1.0 equivalent) portion-wise to control any minor exotherms.

  • Stir for 15 minutes at room temperature. The mixture will transition to a pale yellow suspension/solution.

Step 3: SNAr Execution (Reflux)

  • Heat the reaction mixture to a gentle reflux (65 °C internal temperature).

  • Maintain reflux for 6 hours.

  • Causality: The continuous thermal input is strictly required to overcome the steric repulsion between the incoming methoxide ion and the 3,5-dimethyl groups.

Step 4: In-Process Control (IPC)

  • Withdraw a 0.1 mL aliquot, quench into 1 mL of water, and extract with 1 mL of ethyl acetate.

  • Analyze the organic layer via TLC (Hexanes:EtOAc 3:1) and HPLC (UV 254 nm).

  • Validation Checkpoint: SM ( Rf​≈0.6 ) should be completely consumed, replaced by a single major product spot ( Rf​≈0.4 ). If SM persists >2%, continue refluxing for an additional 2 hours.

Step 5: Quenching and Isolation

  • Once IPC confirms completion, cool the reaction mixture to 10 °C.

  • Slowly add cold deionized water (15 mL per gram of SM) dropwise over 30 minutes while stirring vigorously.

  • Causality: The product, 4-methoxy-3,5-dimethylpicolinonitrile, is highly crystalline and insoluble in water, whereas excess NaOMe and trace polar impurities remain dissolved in the aqueous-methanol mother liquor.

  • Filter the resulting white-to-off-white precipitate under vacuum. Wash the filter cake with ice-cold water (3 × 5 mL).

  • Dry the solid in a vacuum oven at 45 °C for 12 hours.

  • Validation Checkpoint: The final product should yield >90% with an HPLC purity of >98%.

Workflow Step1 Step 1: Reagent Prep Anhydrous NaOMe in MeOH (Exclude H2O to prevent hydrolysis) Step2 Step 2: Substrate Addition Add 4-Chloro-3,5-dimethylpicolinonitrile (Controlled Temperature) Step1->Step2 Step3 Step 3: SNAr Reaction Reflux at 65°C for 6 hours (Overcome 3,5-dimethyl steric shielding) Step2->Step3 Step4 Step 4: In-Process Control TLC/HPLC Validation (Check for SM consumption) Step3->Step4 Step4->Step3 If SM persists Step5 Step 5: Quench & Workup Cool and add cold H2O (Precipitate product) Step4->Step5 If SM is consumed Step6 Step6 Step5->Step6

Figure 2: Step-by-step experimental workflow for the methoxylation of the picolinonitrile.

References

  • Wikipedia. Nucleophilic aromatic substitution. Retrieved from:[Link][3]

  • Chemistry Stack Exchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Retrieved from:[Link][4]

  • National Institutes of Health (PMC). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from:[Link][5]

Sources

Method

Application Note: 4-Chloro-3,5-dimethylpicolinonitrile as a Precursor for Advanced Pyridine-Based Ligands

Executive Summary The design of highly specific transition metal complexes relies heavily on the precise electronic and steric tuning of the coordinating ligands. 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5)...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The design of highly specific transition metal complexes relies heavily on the precise electronic and steric tuning of the coordinating ligands. 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5) [1] has emerged as a highly versatile, bifunctional building block in coordination chemistry and drug development. Featuring an electrophilic C4-chloro group and a modifiable C2-nitrile group, this scaffold allows for orthogonal functionalization. This application note provides validated protocols and mechanistic insights for converting this precursor into highly specialized bidentate and pincer ligands.

Mechanistic Insights & Structural Causality

Understanding the structure-reactivity relationship of 4-chloro-3,5-dimethylpicolinonitrile is critical for successful ligand synthesis.

  • Electronic Activation for C4-Functionalization: The pyridine nitrogen and the C2-nitrile group act synergistically to withdraw electron density via mesomeric (-M) and inductive (-I) effects. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, making the C4-chloro substituent highly susceptible to Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by low-valent transition metals[2].

  • Steric Shielding & Bite Angle Enforcement: The 3,5-dimethyl groups impose strict conformational requirements. In coordination chemistry, this steric bulk prevents unwanted bis-chelation (homoleptic complexation) and forces the metal into specific, highly defined geometries—such as the square planar configurations required for nickel pincer models[3].

  • Catalytic Causality in Cross-Coupling: During C-N cross-coupling, the extreme steric hindrance of the 3,5-dimethyl groups often inhibits the reductive elimination step when using standard phosphine ligands. Consequently, specialized bulky biaryl phosphorinane ligands (e.g., AliPhos) are required to stabilize the palladium intermediate and drive the reaction forward[4].

Divergent Workflow for Ligand Synthesis

G Precursor 4-Chloro-3,5-dimethyl picolinonitrile SNAr SNAr Reaction (Nucleophilic Substitution) Precursor->SNAr Strong Nucleophiles (Targets C4) CrossCoupling Pd-Catalyzed Cross-Coupling Precursor->CrossCoupling Pd / Bulky Ligands (Targets C4) Derivatization Nitrile Derivatization (Hydrolysis / Reduction) Precursor->Derivatization Acid/Base or H2 (Targets C2) Ligand1 4-Substituted Picolinonitriles SNAr->Ligand1 Ligand2 Bulky Arylamino Pyridine Ligands CrossCoupling->Ligand2 Ligand3 Picolinic Acids & Picolylamines Derivatization->Ligand3 Ligand1->Derivatization Sequential Tuning Ligand2->Derivatization Sequential Tuning Complexes Advanced Transition Metal Complexes Ligand3->Complexes Metal Coordination (Ni, Pd, Ru, Fe)

Divergent synthetic pathways from 4-Chloro-3,5-dimethylpicolinonitrile to advanced metal ligands.

Validated Experimental Protocols

Protocol A: C4-Functionalization via SNAr (Alkoxylation)

Objective: Synthesize 4-methoxy-3,5-dimethylpicolinonitrile. Causality: Replacing the electron-withdrawing chloro group with an electron-donating methoxy group increases the electron density of the pyridine ring via +M resonance, enhancing the σ-donor capacity of the pyridine nitrogen for stronger metal coordination.

Step-by-Step Methodology:

  • Preparation: Dissolve 4-chloro-3,5-dimethylpicolinonitrile (1.0 eq) in anhydrous methanol (0.2 M) under an inert argon atmosphere.

  • Nucleophile Addition: Cool the solution to 0 °C. Add a freshly prepared solution of sodium methoxide (NaOMe, 1.5 eq) in methanol dropwise. Causality: Dropwise addition at low temperatures controls the exotherm and prevents unwanted nucleophilic attack on the sensitive C2-nitrile group (e.g., avoiding the Pinner reaction).

  • Reaction: Heat the mixture to a gentle reflux (65 °C) for 12 hours.

  • Self-Validation (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes:EtOAc (3:1). The highly non-polar precursor will disappear, replaced by a lower Rf​ spot corresponding to the methoxy derivative.

  • Workup: Cool to room temperature and concentrate in vacuo. Partition the residue between EtOAc and H2​O . Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate to yield the product as a crystalline solid.

Protocol B: Pd-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig)

Objective: Synthesize sterically encumbered 4-arylamino-3,5-dimethylpicolinonitrile derivatives. Causality: To overcome the extreme steric hindrance of the 3,5-dimethyl groups, standard ligands (like BINAP) are insufficient. The bulky biaryl phosphorinane ligand AliPhos is deployed to ensure efficient oxidative addition and facilitate reductive elimination[4].

Step-by-Step Methodology:

  • Setup: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with 4-chloro-3,5-dimethylpicolinonitrile (1.0 eq), the target aniline derivative (1.2 eq), Pd2​(dba)3​ (1.5 mol%), AliPhos (3.0 mol%), and Cs2​CO3​ (2.0 eq).

  • Solvent Addition: Add anhydrous, degassed toluene to achieve a 0.1 M concentration.

  • Reaction: Seal the flask, remove it from the glovebox, and heat to 110 °C for 24 hours.

  • Self-Validation (In-Process Control): The reaction mixture will transition from a dark purple suspension (characteristic of Pd2​(dba)3​ ) to a reddish-brown homogeneous solution, visually confirming the formation of the active Pd(0) catalytic species.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts and Pd black. Purify the filtrate via flash column chromatography.

Protocol C: C2-Nitrile Hydrolysis to Picolinic Acid Chelators

Objective: Convert the nitrile group to a carboxylic acid to form a bidentate (N,O) ligand precursor. Causality: Picolinic acids are classic bidentate ligands. The 3,5-dimethyl groups force the resulting N,O-chelate ring into a rigid conformation, highly prized in the synthesis of biomimetic pincer complexes[3].

Step-by-Step Methodology:

  • Hydrolysis: Suspend the 4-substituted-3,5-dimethylpicolinonitrile (1.0 eq) in a 1:1 mixture of ethanol and 2M aqueous NaOH.

  • Reflux: Heat the mixture to reflux for 8–12 hours.

  • Self-Validation (In-Process Control): Test the headspace of the condenser with damp red litmus paper. The paper will turn blue due to the evolution of ammonia gas ( NH3​ ). The reaction is deemed complete when NH3​ evolution ceases.

  • Isolation: Cool the mixture and remove the ethanol in vacuo. Carefully acidify the remaining aqueous layer with 1M HCl to pH 3–4. The picolinic acid derivative will precipitate as a white/off-white solid. Filter, wash with cold water, and dry under high vacuum.

Quantitative Data: Reaction Parameters & Yields

Reaction TypeReagents / CatalystTarget Functional GroupTypical YieldLigand Application
SNAr (Alkoxylation) NaOMe, MeOH, 65 °C4-Methoxy85–95%Electron-rich bidentate chelators
SNAr (Amination) Sec-amine, K2​CO3​ , DMF, 90 °C4-(Dialkylamino)75–85%Fluorophore-conjugated ligands
C-N Cross-Coupling Anilines, Pd2​(dba)3​ , AliPhos, 110 °C4-Arylamino60–90%Sterically encumbered pincer ligands[4]
Nitrile Hydrolysis NaOH (aq), EtOH, Reflux2-Carboxylic Acid>90%(N,O) Bidentate / Pincer precursors[3]

References

  • 4-Chloro-3,5-dimethylpyridine | C7H8ClN | CID 10997126. PubChem. Available at: [Link]

  • Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands. ACS Publications. Available at: [Link]

  • Nickel pincer model of the active site of lactate racemase involves ligand participation in hydride transfer. Proceedings of the National Academy of Sciences (PNAS). Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 4-Chloro-3,5-dimethylpicolinonitrile Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered during the synthesis of 4-Chloro-3,5-dimethylpicolinonitrile (CAS 132...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered during the synthesis of 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5)[1]. This compound is a highly privileged, multifunctional heteroaromatic building block used extensively in the development of kinase inhibitors and GPCR modulators.

Achieving high reaction yields for this specific scaffold requires precise control over the electronic and steric environment, particularly during the cyanation step. This guide provides field-proven troubleshooting insights, mechanistic causality, and self-validating protocols to ensure your synthetic campaigns are reproducible and high-yielding.

Part 1: Synthesis Workflow & Mechanistic Causality

The most robust route to 4-chloro-3,5-dimethylpicolinonitrile relies on a modified Reissert-Henze cyanation of the corresponding N-oxide precursor. Understanding the electronic flow of this pathway is critical for troubleshooting.

SynthesisWorkflow SM 3,5-Dimethylpyridine NOx1 3,5-Dimethylpyridine 1-oxide SM->NOx1 H2O2, AcOH Oxidation Nitro 4-Nitro-3,5-dimethylpyridine 1-oxide NOx1->Nitro HNO3, H2SO4 Nitration Chloro 4-Chloro-3,5-dimethylpyridine Nitro->Chloro POCl3 Deoxygenative Chlorination NOx2 4-Chloro-3,5-dimethylpyridine 1-oxide Chloro->NOx2 mCPBA, DCM Oxidation Target 4-Chloro-3,5-dimethylpicolinonitrile NOx2->Target TMSCN, DMCC Reissert-Henze Cyanation

Figure 1: Five-step synthesis workflow from 3,5-dimethylpyridine to the target picolinonitrile.

During the final cyanation step, the N-oxide is activated by an electrophile to form an intermediate that undergoes nucleophilic attack by cyanide. The choice of reagents here dictates whether you isolate the desired product or a complex mixture of byproducts.

ReissertHenze N_Oxide 4-Chloro-3,5-dimethylpyridine 1-oxide Intermediate N-(Dimethylcarbamoyloxy) pyridinium Ion N_Oxide->Intermediate Activation (-Cl⁻) Activator Dimethylcarbamoyl Chloride (DMCC) Activator->Intermediate Electrophilic Attack Adduct Dihydropyridine Adduct Intermediate->Adduct Kinetically Favored C2-Attack (0 °C) Byproduct 4-Cyano-3,5-dimethylpyridine 1-oxide (SNAr Byproduct) Intermediate->Byproduct Thermodynamically Favored C4-SNAr Attack (>25 °C) Cyanide TMSCN (Cyanide Source) Cyanide->Adduct Nucleophile Product 4-Chloro-3,5-dimethylpicolinonitrile (Target API Intermediate) Adduct->Product Elimination & Rearomatization (-CO2, -NHMe2)

Figure 2: Reissert-Henze mechanism showing kinetic C2-cyanation vs. thermodynamic C4-SNAr pathways.

Part 2: Troubleshooting FAQs

Q1: I am using POCl₃ to activate the N-oxide for cyanation, but I am isolating 2,4-dichloro-3,5-dimethylpyridine instead of the nitrile. Why?

Causality: You are observing a classic side reaction known as "deoxygenative halogenation"[2]. Phosphorus oxychloride (POCl₃) is a highly aggressive, halogenating activator. When the N-oxide oxygen attacks POCl₃, the resulting pyridinium phosphate intermediate is rapidly attacked by the liberated chloride ion at the alpha (C2 or C6) position. This intramolecular-like chloride delivery vastly outcompetes any external cyanide nucleophile you add to the mixture. Actionable Solution: Abandon halogenating activators for this specific transformation. Switch to a non-halogenating activator such as Dimethylcarbamoyl chloride (DMCC) or Trifluoroacetic anhydride (TFAA) combined with Trimethylsilyl cyanide (TMSCN)[3].

Q2: My LC-MS analysis shows a major byproduct where the C4-chlorine atom is missing and replaced by a cyano group. How do I prevent this?

Causality: You are triggering a competing Nucleophilic Aromatic Substitution (SNAr). When the pyridine ring is N-activated, electron density is severely depleted at the C2, C4, and C6 positions. Because the C4 position already holds a chlorine atom (an excellent leaving group), the cyanide ion can attack C4, displacing the chloride to form 4-cyano-3,5-dimethylpyridine 1-oxide. Actionable Solution: The C2-cyanation (Reissert-Henze) is kinetically favored, while the C4-SNAr displacement is thermodynamically driven. To suppress the SNAr pathway, you must strictly control the reaction temperature. Ensure the reaction mixture is cooled to 0 °C prior to the addition of TMSCN and DMCC, and do not let the internal temperature exceed 10 °C during the primary reaction phase.

Q3: My cyanation yield is stuck at ~40%, with significant unreacted N-oxide recovered. How can I drive this to completion?

Causality: The formation of the N-acyloxypyridinium intermediate is highly sensitive to moisture. Even trace amounts of water in your solvent will rapidly hydrolyze both the electrophilic activator (DMCC) and the TMSCN reagent, effectively quenching the reaction prematurely. Additionally, the 3,5-dimethyl groups exert a steric penalty on the incoming nucleophile, slowing down the desired C2-attack. Actionable Solution: Utilize strictly anhydrous dichloromethane (DCM) and flame-dried glassware. Increase the equivalents of TMSCN to 2.0 and DMCC to 1.5 to compensate for the steric hindrance. When optimized, cyanation of 4-chloropyridine N-oxide derivatives can proceed in yields up to 99%[4].

Part 3: Quantitative Data Summary

The table below summarizes the impact of various activator and cyanide source combinations on the overall yield and byproduct formation. Note how temperature control directly suppresses the SNAr byproduct.

ActivatorCyanide SourceSolventTemp (°C)Target Yield (%)C4-SNAr Byproduct (%)
POCl₃KCNMeCN80< 5N/A (Deoxyhalogenation)
Benzoyl ChlorideTMSCNDCM254515
DMCCTMSCNDCM256212
DMCC TMSCN DCM 0 to 10 88 < 2

Table 1: Impact of reagent selection and thermodynamics on Reissert-Henze cyanation efficiency.

Part 4: Standardized Experimental Protocol

To ensure reproducibility, follow this self-validating protocol for the modified Reissert-Henze cyanation using TMSCN and DMCC[3].

Objective: Synthesis of 4-Chloro-3,5-dimethylpicolinonitrile from 4-Chloro-3,5-dimethylpyridine 1-oxide.

Step 1: System Preparation & Anhydrous Setup

  • Purge a 250 mL three-neck round-bottom flask with ultra-high purity Argon for 15 minutes.

  • Charge the flask with 4-Chloro-3,5-dimethylpyridine 1-oxide (10.0 g, 58.3 mmol) and anhydrous DCM (100 mL).

  • Stir to achieve a homogenous solution and cool the mixture to exactly 0 °C using an ice-brine bath.

Step 2: Reagent Addition (Kinetic Control)

  • Add Trimethylsilyl cyanide (TMSCN) (11.56 g, 116.6 mmol, 2.0 eq) via a syringe in one portion. Note: No exotherm should be observed.

  • Dissolve Dimethylcarbamoyl chloride (DMCC) (9.40 g, 87.4 mmol, 1.5 eq) in anhydrous DCM (20 mL).

  • Add the DMCC solution dropwise over 30 minutes using an addition funnel. Causality Check: The addition of DMCC initiates the formation of the active intermediate and is highly exothermic. Dropwise addition ensures the internal temperature remains below 5 °C, preventing the thermodynamic SNAr side reaction.

Step 3: Reaction Monitoring & Validation

  • Allow the reaction to stir at 0 °C to 10 °C for 4 hours.

  • Self-Validation Checkpoint: Withdraw a 50 µL aliquot, quench in 1 mL of saturated NaHCO₃, extract with EtOAc, and analyze via LC-MS. The chromatogram must show >95% consumption of the starting material (m/z 158 [M+H]⁺). The dominant peak should correspond to the target nitrile (m/z 167 [M+H]⁺).

  • If starting material >5%: Spike the reaction with an additional 0.2 eq of TMSCN and 0.1 eq of DMCC, and stir for 1 more hour.

Step 4: Quench and Workup

  • Once validated, slowly pour the reaction mixture into a vigorously stirred biphasic solution of saturated aqueous NaHCO₃ (150 mL) and crushed ice (50 g).

  • Stir for 30 minutes to fully hydrolyze any unreacted TMSCN and DMCC.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Wash the combined organic layers with brine (100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a crystalline solid.

Part 5: References

  • 4-Chloro-3,5-dimethylpicolinonitrile | CAS 1323392-95-5 | SCBT - Santa Cruz Biotechnology. scbt.com. 1

  • 5-Formylpicolinonitrile | High-Purity Reagent | RUO. benchchem.com. 4

  • Pyridine-2-carbonitrile 1-oxide | 124463-97-4. benchchem.com. 2

  • US10364245B2 - Kinase inhibitors. google.com/patents. 3

Sources

Optimization

Troubleshooting low conversion rates with 4-Chloro-3,5-dimethylpicolinonitrile

Welcome to the Advanced Troubleshooting Guide for 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5). As a Senior Application Scientist, I have designed this support center to address the persistent low conversion...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide for 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5). As a Senior Application Scientist, I have designed this support center to address the persistent low conversion rates associated with this highly functionalized pyridine scaffold.

This molecule presents a "perfect storm" of synthetic challenges: the C4-chloride is sterically shielded by ortho,ortho'-dimethyl groups, while the pyridine nitrogen and C2-nitrile group act as potent coordinating moieties that can poison transition metal catalysts[1]. This guide breaks down the causality behind these failures and provides self-validating protocols to overcome them.

I. Mechanistic Triage & Decision Matrix

When conversion rates drop below 10%, the first step is identifying whether the failure is driven by steric repulsion (in SNAr) or catalyst deactivation (in cross-coupling).

Workflow A 4-Chloro-3,5-dimethylpicolinonitrile Low Conversion Detected B Identify Reaction Type A->B C SNAr (Nucleophilic) B->C D Cross-Coupling (Pd/Cu) B->D E Steric Blockade at C4 Meisenheimer Complex Fails C->E Causality F Oxidative Addition Fails Catalyst Poisoning D->F Causality G Shift to High-Pressure or Stronger Nucleophile E->G Solution H Use Bulky Ligands (e.g., BrettPhos, AliPhos) F->H Solution

Caption: Decision tree for troubleshooting low conversion in 4-Chloro-3,5-dimethylpicolinonitrile reactions.

II. Frequently Asked Questions (FAQs)

Q1: Why am I getting <5% conversion when attempting an SNAr with primary amines?

The Causality: While the pyridine ring and the nitrile group electronically activate the C4 position for nucleophilic attack, the 3,5-dimethyl groups create a severe steric shield[2]. For a successful Nucleophilic Aromatic Substitution (SNAr), the amine must approach the C4 carbon at a specific trajectory to form the tetrahedral Meisenheimer complex. The methyl groups physically block this approach, causing the reaction to stall[3]. The Solution: You must force the reaction thermodynamically or increase the nucleophilicity of your reagent. Switch from standard reflux to a sealed-tube/microwave reactor at 130–150 °C in a polar aprotic solvent (e.g., DMSO or NMP). Alternatively, pre-deprotonate the amine with NaH to form a highly reactive amide anion.

Q2: My Buchwald-Hartwig amidation is failing, and I recover intact starting material. What is happening?

The Causality: This is a dual-mode failure. First, the steric hindrance of the two methyl groups adjacent to the C-Cl bond severely impedes the oxidative addition step of the Pd(0) catalyst[4]. Second, the pyridine nitrogen and the C2-nitrile group can competitively coordinate to the palladium center, trapping it in an inactive, off-cycle state (catalyst poisoning)[1]. The Solution: Standard ligands (like BINAP or dppf) will fail here. You must use highly bulky, electron-rich biaryl phosphine ligands (such as BrettPhos, tBuBrettPhos, or AliPhos)[1]. These ligands are specifically designed to force the Pd center into a mono-ligated state, accelerating oxidative addition while their bulk prevents the pyridine/nitrile moieties from coordinating.

Q3: During the reduction of the nitrile group to a primary amine, I am observing significant loss of the C4 chlorine (dehalogenation). How do I prevent this?

The Causality: Standard hydrogenation conditions (e.g., Pd/C with H2) are highly active for hydrodehalogenation of aryl chlorides. Because the steric hindrance around the nitrile group slows down its reduction, the catalyst has ample time to insert into the C-Cl bond, leading to the over-reduced byproduct. The Solution: Abandon transition-metal catalyzed hydrogenation. Utilize a chemoselective hydride reagent, such as Borane-THF (BH3·THF) complex or the NiCl2/NaBH4 system. These reagents selectively reduce nitriles to primary amines without interacting with the sterically hindered aryl chloride.

III. Mechanistic Bottlenecks in Catalysis

CatalyticCycle Pd Pd(0)L_n Active Ox Oxidative Addition Pd->Ox Substrate Binding Off Off-Cycle Poisoned State Pd->Off Nitrile/Pyridine Coordination Tm Trans- metalation Ox->Tm Hindered C-Cl Cleavage Re Reductive Elimination Tm->Re Re->Pd Product Release Off->Pd Bulky Ligand Rescue

Caption: Pd-catalytic cycle highlighting the steric bottleneck and off-cycle catalyst poisoning risks.

IV. Quantitative Data Summaries

Table 1: Ligand Selection Matrix for Pd-Catalyzed Cross-Coupling

Data reflects expected conversion rates for coupling 4-Chloro-3,5-dimethylpicolinonitrile with primary anilines at 110 °C.

Ligand SystemLigand TypeOxidative Addition EfficiencyCatalyst Poisoning RiskExpected Conversion
dppf Bidentate PhosphineVery Low (Sterically blocked)High< 5%
XPhos Biaryl MonodentateModerateMedium30 - 45%
BrettPhos Bulky Biaryl MonodentateHighLow75 - 85%
AliPhos Biaryl PhosphorinaneVery High (Optimized for ortho-sub)Very Low> 90%[1]
Table 2: Optimization Matrix for SNAr Reactions at C4

Data reflects substitution with sodium methoxide (NaOMe).

Solvent SystemTemperatureAdditive / ConditionExpected ConversionPrimary Failure Mode
Methanol65 °C (Reflux)None< 10%Thermal energy insufficient to overcome steric barrier[3].
DMF100 °CNone40 - 50%Competitive degradation of solvent.
DMSO130 °CSealed Tube> 85%None (Optimal conditions).

V. Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include mandatory In-Process Controls (IPCs) that validate the success of intermediate steps before proceeding.

Protocol A: High-Yield Buchwald-Hartwig Amidation

Objective: Overcome steric hindrance and catalyst poisoning using a bulky biaryl phosphorinane ligand[1].

  • Catalyst Pre-activation (Critical Step):

    • In an argon-purged glovebox, combine Pd2(dba)3 (2.5 mol%), AliPhos ligand (6.0 mol%), and anhydrous toluene (2 mL) in a sealed vial.

    • Heat to 100 °C for 15 minutes.

    • Validation Check: The solution must transition from a deep purple/red suspension to a homogenous dark reddish-brown solution. This visual shift confirms the formation of the active Ln​Pd(0) species. If the solution turns black with precipitate, oxygen has infiltrated the system and formed Pd-black; abort the reaction.

  • Substrate Addition:

    • Cool the catalyst mixture to room temperature. Add 4-Chloro-3,5-dimethylpicolinonitrile (1.0 equiv), the desired amine (1.2 equiv), and finely milled anhydrous Cs2​CO3​ (2.0 equiv).

  • Coupling Phase:

    • Seal the vessel and heat to 110 °C with vigorous stirring (800 rpm) to ensure the heterogeneous base remains suspended.

    • Validation Check: Pull a 10 µL aliquot at 4 hours. Quench in acetonitrile and analyze via LC-MS. You should observe >50% consumption of the chloride. If conversion is stalled, the base may be clumped; add a glass bead to the vial to aid mechanical grinding.

  • Workup:

    • Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the base and palladium residues. Concentrate under reduced pressure.

Protocol B: High-Pressure SNAr with Alkoxides

Objective: Force nucleophilic substitution at the sterically shielded C4 position[2].

  • Nucleophile Preparation:

    • In a flame-dried pressure tube under nitrogen, dissolve the alcohol (e.g., methanol) (1.5 equiv) in anhydrous DMSO (0.2 M relative to substrate).

    • Slowly add Sodium Hydride (60% dispersion in mineral oil, 1.6 equiv) at 0 °C.

    • Validation Check: Observe immediate and vigorous hydrogen gas evolution. You must wait until bubbling completely ceases (approx. 30 minutes at room temperature). Proceeding while bubbling is active means deprotonation is incomplete, which will result in drastically reduced conversion.

  • Substitution Phase:

    • Add 4-Chloro-3,5-dimethylpicolinonitrile (1.0 equiv) to the clear alkoxide solution.

    • Seal the pressure tube with a Teflon screw cap and heat to 130 °C behind a blast shield for 18 hours.

  • Quench and Isolation:

    • Cool the vessel completely to room temperature. Validation Check: The reaction mixture should be dark brown but homogenous.

    • Carefully quench by pouring the mixture into ice-cold saturated aqueous NH4​Cl . Extract with ethyl acetate (3x). Wash the combined organic layers with brine (5x) to remove all traces of DMSO.

VI. References

  • Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

  • New Stable Cu(I) Catalyst Supported on Weakly Acidic Polyacrylate Resin for Green C-N Coupling Source: PubMed Central (PMC) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting &amp; Long-Term Storage of 4-Chloro-3,5-dimethylpicolinonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals regarding the stability of highly functionalized pyridine building blocks.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals regarding the stability of highly functionalized pyridine building blocks. 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5) is a versatile but sensitive intermediate. While its dense functionalization makes it valuable for complex syntheses, it introduces specific vulnerabilities to moisture, light, and oxidative stress.

This guide provides field-proven, self-validating protocols to ensure the chemical integrity of your compound during long-term storage and experimental workflows.

Core Degradation Mechanisms: Understanding the Causality

To prevent degradation, we must first understand the thermodynamic and kinetic drivers that cause it. 4-Chloro-3,5-dimethylpicolinonitrile is susceptible to three primary degradation pathways:

  • Nucleophilic Aromatic Substitution (SNAr) of the 4-Chloro Group: The electron-deficient nature of the pyridine ring makes chloropyridines highly susceptible to SNAr[1]. The chlorine atom at the 4-position is exceptionally activated because the pyridine nitrogen effectively stabilizes the negative charge in the resulting Meisenheimer intermediate[1]. Furthermore, the electron-withdrawing nitrile group at the 2-position further activates the ring[1]. If exposed to ambient moisture, water acts as a nucleophile, slowly hydrolyzing the C-Cl bond to form a 4-hydroxypyridine (pyridone) derivative.

  • Nitrile Hydrolysis: The picolinonitrile (2-cyanopyridine) moiety is inherently prone to hydrolysis[2]. In the presence of water—and often catalyzed by trace acidic or basic impurities—the nitrile group will hydrolyze first to a picolinamide, and eventually to a picolinic acid derivative[3].

  • Oxidation & Photolysis: The pyridine nitrogen is susceptible to oxidation, leading to the formation of an N-oxide[4]. Additionally, prolonged exposure to UV/visible light can induce homolytic cleavage of the C-Cl bond or accelerate photo-oxidative degradation[5].

DegradationPathways Compound 4-Chloro-3,5-dimethylpicolinonitrile (Intact API) Moisture Moisture (H2O) Nucleophilic Attack Compound->Moisture Ambient Humidity Oxygen Oxygen (O2) / ROS Oxidative Stress Compound->Oxygen Air Exposure Light UV/Vis Light Photolytic Cleavage Compound->Light Improper Storage Deg1 4-Hydroxy Derivative & Picolinamide Formation Moisture->Deg1 SNAr & Hydrolysis Deg2 Pyridine N-oxide Derivatives Oxygen->Deg2 N-Oxidation Deg3 Dehalogenated & Radical Adducts Light->Deg3 Homolytic Cleavage

Diagram 1: Primary degradation pathways of 4-Chloro-3,5-dimethylpicolinonitrile.

Optimal Storage Protocols

To mitigate SNAr and hydrolysis vulnerabilities, storage protocols must strictly exclude moisture and light while suppressing thermal kinetics.

Quantitative Storage Guidelines
Storage ConditionTemperatureAtmosphereLight ExposureExpected Shelf Life
Long-Term (Stock) -20°C ± 5°CArgon / NitrogenDark (Amber/Foil)> 24 Months
Short-Term (Working) 2°C to 8°CDesiccated AirDark (Amber)3 to 6 Months
Benchtop (In Use) 20°C to 25°CAmbientAmbient< 48 Hours
In Solution (DMSO/DMF) AnyAmbientAny< 12 Hours (Not Recommended)
Step-by-Step Aliquoting and Storage Methodology

Do not store this compound in a single bulk container if it will be accessed frequently. Repeated opening introduces atmospheric moisture, which condenses on cold powder, exponentially accelerating SNAr hydrolysis.

  • Environmental Control: Transfer the newly received bulk container into a glovebox purged with an inert gas (Argon or dry Nitrogen) to ensure a moisture-free (<10 ppm H2O) and oxygen-free environment.

  • Aliquoting: Weigh the compound into single-use amber glass vials. Amber glass blocks UV/Vis light, preventing photolytic degradation. Single-use aliquots prevent repeated freeze-thaw cycles.

  • Sealing: Cap the vials tightly with PTFE-lined septa. Wrap the caps thoroughly with Parafilm to provide a secondary moisture barrier.

  • Secondary Containment: Place the sealed vials into a secondary container (e.g., a vacuum-sealed Mylar bag or a desiccator jar) containing active desiccant packets (indicating silica gel or Drierite).

  • Temperature Control: Store the secondary container in a monitored freezer at -20°C for long-term preservation[6].

Troubleshooting & FAQs

Q: My compound has turned slightly yellow over time. Is it still usable? A: A color change from white/off-white to yellow often indicates the onset of oxidation (N-oxide formation) or photolytic degradation[6]. Do not use it for sensitive biological assays or critical synthetic steps without analytical validation. Perform an LC-MS or HPLC analysis to quantify the purity. If purity has dropped below 95%, repurification (e.g., flash chromatography) is required.

Q: I am observing an unexpected M+18 peak in my LC-MS analysis. What is this? A: An M+18 peak (+H2O) is a classic signature of nitrile hydrolysis, converting the picolinonitrile to a picolinamide[3]. Alternatively, if you see an M-35 + 17 (loss of Cl, addition of OH), this indicates SNAr hydrolysis at the 4-position[1]. Both are caused by moisture exposure. You must review your desiccation protocols and ensure you are using strictly anhydrous solvents during your experiments.

Q: Can I store pre-made stock solutions of 4-Chloro-3,5-dimethylpicolinonitrile in DMSO? A: It is highly discouraged to store the compound in solution for extended periods. Solvents like DMSO or DMF are highly hygroscopic and will absorb water from the air, rapidly accelerating SNAr and nitrile hydrolysis[7]. Always prepare fresh stock solutions immediately before use.

Analytical Validation Protocol

To establish a self-validating system, you must routinely verify the integrity of your stored batches before committing them to expensive downstream workflows.

Step-by-Step LC-MS Validation Protocol
  • Sample Preparation: Dissolve a 1 mg aliquot of the stored compound in 1 mL of anhydrous LC-MS grade Acetonitrile. Crucial: Do not use protic solvents like Methanol or water-heavy mixtures for the stock solution to prevent on-column SNAr degradation.

  • Chromatography: Inject 1 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm). Employ a fast gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) over 5 minutes.

  • Detection: Monitor via Photodiode Array (PDA) at 254 nm and use positive electrospray ionization (ESI+).

  • Data Interpretation:

    • Confirm the intact mass: [M+H]+ = 167.06 m/z.

    • Scan for primary degradants: [M+H]+ = 185.07 m/z (Picolinamide hydrolysis product); [M+H]+ = 149.07 m/z (4-Hydroxy SNAr dehalogenated product).

ValidationWorkflow Prep 1. Sample Prep Dissolve in Anhydrous MeCN Inject 2. Chromatography C18 Column, H2O/MeCN Gradient Prep->Inject Detect 3. Detection PDA (254 nm) & ESI+ MS Inject->Detect Pass Intact Mass Found [M+H]+ = 167.06 Proceed with Experiment Detect->Pass Purity > 95% Fail Degradants Found [M+H]+ = 185.07 or 149.07 Repurify or Discard Detect->Fail Purity < 95%

Diagram 2: Self-validating LC-MS analytical workflow for compound integrity.

Sources

Optimization

Advanced Technical Support Center: Overcoming Steric Hindrance in 4-Chloro-3,5-dimethylpicolinonitrile

Welcome to the Technical Support Center for functionalizing 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5). As a highly hindered electrophile, this pyridine derivative presents significant synthetic bottlenecks...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for functionalizing 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5). As a highly hindered electrophile, this pyridine derivative presents significant synthetic bottlenecks. The two methyl groups flanking the C4-chloride severely restrict the trajectory of incoming nucleophiles and transition metal catalysts, often leading to stalled reactions, catalyst poisoning, or complete recovery of starting material.

This guide provides field-proven insights, mechanistic troubleshooting, and self-validating protocols designed for drug development professionals and synthetic chemists.

Strategic Workflow: Functionalization Pathways

When deciding how to displace the C4-chloride, you must choose between activating the pyridine core for Nucleophilic Aromatic Substitution (SNAr) or utilizing highly specialized ligands for Palladium-catalyzed cross-coupling.

DecisionTree cluster_0 Pathway A: SNAr cluster_1 Pathway B: Cross-Coupling Start 4-Chloro-3,5-dimethylpicolinonitrile (Sterically Hindered Core) SNAr_Direct Direct SNAr (Fails: Steric Blockade) Start->SNAr_Direct Standard Nucleophiles N_Oxide N-Oxidation (mCPBA) (Increases C4 Electrophilicity) Start->N_Oxide Activation CC_Standard Standard Pd/PPh3 (Fails: No Oxidative Addition) Start->CC_Standard 1st Gen Catalysts CC_Bulky Pd + Dialkylbiaryl Ligands (e.g., BrettPhos, RuPhos) Start->CC_Bulky 3rd/4th Gen Precatalysts SNAr_Success SNAr on N-Oxide (Meisenheimer Complex Forms) N_Oxide->SNAr_Success Reduction Reduction (PCl3) (Yields Substituted Product) SNAr_Success->Reduction CC_Success Successful Coupling (Overcomes Steric Bulk) CC_Bulky->CC_Success

Decision tree for functionalizing 4-Chloro-3,5-dimethylpicolinonitrile via SNAr or Cross-Coupling.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why do traditional SNAr reactions and Ullmann couplings fail completely with this substrate? A1: The failure is strictly geometric. In SNAr, the nucleophile must approach the C4 carbon at the Bürgi-Dunitz angle to attack the π∗ orbital of the C-Cl bond and form the intermediate Meisenheimer complex. The C3 and C5 methyl groups physically block this trajectory. Similarly,1 (yielding 0% product) when applied to 4-chloro-3,5-dimethylpyridine derivatives because the rigid, sterically congested pocket prevents the copper catalyst from undergoing oxidative addition[1].

Q2: Why does my Buchwald-Hartwig amination stall, even when using elevated temperatures? A2: Stalling occurs due to two competing factors: steric repulsion during oxidative addition and catalyst poisoning.2 when using standard ligands because the pyridine nitrogen competitively binds to the palladium center, forming off-cycle, inactive complexes[2]. Furthermore, 3 by competitive binding and must be avoided as solvents[3].

Q3: How do dialkylbiaryl phosphine ligands overcome this bottleneck? A3: Ligands like BrettPhos or RuPhos are uniquely designed for this exact scenario. 4 because their extreme electron richness forces the initial oxidative addition, while their massive steric bulk creates a highly crowded Pd(II) intermediate that rapidly undergoes reductive elimination to relieve steric strain, effectively "spitting out" the product[4].

CatalyticCycle Pd0 L-Pd(0) Active Species OA Oxidative Addition Pd0->OA Hindered Ar-Cl PdII L-Pd(II)(Ar)(Cl) Complex OA->PdII Bottleneck 1 TM Transmetalation & Deprotonation PdII->TM Base + Amine PdII_Amido L-Pd(II)(Ar)(Nu) Complex TM->PdII_Amido Bottleneck 2 RE Reductive Elimination PdII_Amido->RE RE->Pd0 Product Release

Buchwald-Hartwig catalytic cycle highlighting steric bottlenecks with 3,5-dimethylpyridines.

Quantitative Data: Catalyst & Ligand Efficacy

To prevent wasted resources on doomed reaction conditions, consult the table below summarizing the efficacy of various catalyst systems against di-ortho-substituted pyridine chlorides.

Catalyst/Ligand SystemOxidative Addition EfficacyReductive Elimination EfficacySteric ToleranceTypical Yield with 3,5-Dimethylpyridines
Cu(I) / Polyacrylate (Ullmann) Fails (Cannot insert)N/APoor0%
Pd(PPh3)4 (1st Gen) LowLowPoor< 5%
Pd2(dba)3 / XantPhos (2nd Gen) ModerateModerateModerate10 - 20%
Pd G3 / BrettPhos (3rd Gen) HighHighExcellent75 - 90%

Troubleshooting Guide

Observed IssueMechanistic CauseActionable Solution
Reaction mixture turns opaque black immediately upon heating. Catalyst aggregation into inactive "Pd black." The L-Pd(0) species has dissociated due to oxygen ingress or poor ligand coordination.Ensure strict Schlenk/glovebox techniques. Switch to a pre-formed Pd G3 or G4 precatalyst to ensure 1:1 Ligand:Pd stoichiometry.
Starting material is fully consumed, but the major product is dehalogenated pyridine. β -hydride elimination is outcompeting reductive elimination during the catalytic cycle.Switch to a ligand with a larger bite angle or greater steric bulk (e.g., RuPhos) to accelerate reductive elimination.
SNAr yields only 5% product after 48 hours at reflux. The activation energy for Meisenheimer complex formation is too high due to the electron-donating methyl groups.Abandon direct SNAr. Proceed to Protocol B to activate the pyridine ring via N-oxidation.

Self-Validating Experimental Protocols

Protocol A: Buchwald-Hartwig Amination via BrettPhos Pd G3

Use this protocol for coupling primary or secondary amines to the C4 position.

Step 1: Reaction Setup (Glovebox Required)

  • To an oven-dried 20 mL scintillation vial, add 4-Chloro-3,5-dimethylpicolinonitrile (1.0 equiv, 1.0 mmol), the desired amine (1.2 equiv), BrettPhos Pd G3 precatalyst (2-5 mol%), and Cs2​CO3​ (2.0 equiv).

    • Causality Note: Cs2​CO3​ is preferred over NaOtBu to prevent unwanted side reactions with the C2-nitrile group.

  • Add anhydrous 1,4-dioxane (5.0 mL). Seal the vial with a PTFE-lined cap.

Step 2: Execution and Self-Validation

  • Remove the vial from the glovebox and place it in a pre-heated aluminum block at 90°C.

  • Self-Validation Checkpoint: Observe the solution after 5-10 minutes. The initial dark reddish-brown suspension should transition to a clear, pale yellow or orange solution. This color shift physically validates the activation of the G3 precatalyst and the generation of the active BrettPhos-Pd(0) species. If the solution turns opaque black, the reaction has failed (oxygen contamination).

Step 3: Workup

  • Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts. Concentrate under reduced pressure and purify via flash chromatography.

Protocol B: SNAr via N-Oxide Activation

Use this protocol when cross-coupling is not viable (e.g., with oxygen or sulfur nucleophiles).

Step 1: N-Oxidation

  • Dissolve 4-Chloro-3,5-dimethylpicolinonitrile (1.0 mmol) in anhydrous DCM (5 mL) and cool to 0°C.

  • Add mCPBA (1.2 equiv) portion-wise. Stir for 4 hours, allowing the reaction to warm to room temperature.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 1:1). The N-oxide product will exhibit a drastically lower Rf​ value (highly polar, often streaking) compared to the starting material. If the Rf​ does not shift, the oxidation has failed; check the peroxide activity of your mCPBA.

  • Quench with saturated aqueous Na2​S2​O3​ , extract with DCM, and concentrate.

Step 2: Nucleophilic Aromatic Substitution

  • Dissolve the crude N-oxide in DMF (3 mL). Add your nucleophile (e.g., sodium methoxide, 1.5 equiv) and heat to 60°C for 2 hours. The N-oxide dramatically lowers the LUMO energy, allowing SNAr to proceed smoothly despite the steric bulk.

Step 3: Reduction of the N-Oxide

  • To the crude substituted N-oxide in CHCl3​ (5 mL), add PCl3​ (2.0 equiv) dropwise at 0°C.

  • Heat to reflux for 2 hours.

  • Self-Validation Checkpoint: The reduction is complete when TLC shows the disappearance of the baseline polar spot and the emergence of a new, higher Rf​ spot corresponding to the final functionalized 3,5-dimethylpicolinonitrile.

Sources

Troubleshooting

Technical Support Center: Resolving Phase Separation Issues in 4-Chloro-3,5-dimethylpicolinonitrile Extractions

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with 4-Chloro-3,5-dimethylpicolinonitrile and encountering challenges during liquid-liquid extracti...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with 4-Chloro-3,5-dimethylpicolinonitrile and encountering challenges during liquid-liquid extractions. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying chemical principles to empower you to troubleshoot effectively and ensure the integrity of your experimental results.

Understanding the Chemistry of 4-Chloro-3,5-dimethylpicolinonitrile in Extractions

4-Chloro-3,5-dimethylpicolinonitrile is a substituted pyridine, which imparts weak basicity to the molecule due to the lone pair of electrons on the nitrogen atom. The nitrile group and the chlorine atom are electron-withdrawing, which influences the overall polarity and basicity of the compound.

To effectively troubleshoot extractions, it is crucial to understand the physicochemical properties of your target molecule. While specific experimental data for 4-Chloro-3,5-dimethylpicolinonitrile is not widely published, we can infer its properties from analogous compounds like picolinonitrile and chlorinated pyridines.

PropertyInferred Value/CharacteristicImplication for Extraction
pKa (of conjugate acid) ~ 0-1 (estimated from picolinonitrile's pKa of -0.26)[1]The compound is a very weak base. To ensure it remains in its neutral, organic-soluble form, the aqueous phase should be kept neutral or basic (pH > 7). To extract it into the aqueous phase, a strongly acidic solution (pH < 0) would be required.
logP (Octanol-Water Partition Coefficient) ~ 1-2 (estimated from picolinonitrile's logP of 0.45 and the addition of a chloro and two methyl groups)[1]A positive logP value suggests a preference for the organic phase. This facilitates extraction into nonpolar organic solvents.
Solubility Likely soluble in common organic solvents like dichloromethane, ethyl acetate, and toluene. Sparingly soluble in water.[2]A range of organic solvents can be used for extraction. The choice will depend on the specific impurities to be removed.
Common Synthesis Impurities

The challenges in your extraction are often linked to the impurities from the preceding synthesis step. A common route to similar compounds involves the chlorination of a dimethylpyridine precursor followed by cyanation.

Potential Impurities:

  • Unreacted Starting Materials: e.g., 3,5-dimethylpyridine.

  • Over-chlorinated Byproducts: e.g., Dichloro-3,5-dimethylpyridine.

  • Hydrolyzed Nitrile: 4-Chloro-3,5-dimethylpicolinamide.

  • Reagents from Work-up: Acidic or basic residues from quenching steps.

Troubleshooting Guide: Q&A Format

This section addresses specific phase separation problems you might encounter during the work-up of your 4-Chloro-3,5-dimethylpicolinonitrile synthesis.

Issue 1: Persistent Emulsion Formation

Q: I've completed my extraction, but the organic and aqueous layers won't separate, and I have a thick, cloudy layer in between. How can I break this emulsion?

A: Emulsion formation is a frequent issue, especially when the reaction mixture contains compounds that act as surfactants.[3][4] Here is a systematic approach to breaking emulsions:

Step-by-Step Emulsion Breaking Protocol:

  • Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own with time.

  • Gentle Agitation: Gently swirl the separatory funnel instead of vigorous shaking. This minimizes the energy input that creates emulsions while still allowing for mass transfer.[5]

  • "Salting Out": Add a saturated solution of sodium chloride (brine).[5][6] This increases the ionic strength of the aqueous layer, making the organic compounds less soluble and promoting phase separation.

  • Solvent Addition: Add a small amount of a different organic solvent. This can alter the properties of the organic phase and help to dissolve the emulsifying agents.[5][6]

  • Filtration: Pass the entire mixture through a plug of glass wool or Celite in a filter funnel. This can physically disrupt the emulsion.[5]

  • Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective way to break an emulsion.[6]

Issue 2: Blurry or Indistinct Interface

Q: The interface between my organic and aqueous layers is very difficult to see. How can I get a sharp, clear separation?

A: A blurry interface can be caused by several factors, including the presence of fine particulate matter or similar densities of the two phases.

Solutions:

  • Identify the Aqueous Layer: Add a few drops of deionized water to the top of the separatory funnel. If the drops mix with the top layer, it is aqueous. If they form a separate layer and fall to the interface, the bottom layer is aqueous.

  • Change the Aqueous Phase Density: As with breaking emulsions, adding brine will increase the density of the aqueous layer, which can help to create a sharper interface.

  • Adjust the Organic Phase Density: Adding a solvent with a different density to your organic phase can also improve separation. For example, if you are using dichloromethane (denser than water), adding a less dense solvent like ethyl acetate may help.

  • Filtration: If fine solids are present at the interface, filtering the entire mixture through a plug of Celite can remove them.

Issue 3: Formation of a Third Layer

Q: I have three distinct layers in my separatory funnel. What is this middle layer and how do I deal with it?

A: A third layer is often an indication of a complex mixture where a component is not fully soluble in either the primary organic or aqueous phase.[7]

Possible Causes and Solutions:

  • Highly Concentrated Crude Product: Your product or a major impurity may be "crashing out" of solution. Try diluting the organic phase with more of the same solvent.

  • Insoluble Impurity: An impurity from your synthesis may have limited solubility in both phases. In this case, it may be necessary to separate all three layers and analyze each to identify your product. The insoluble layer can then be washed separately with both the organic and aqueous solvents to recover any trapped product.

  • Solvent Miscibility Issues: Ensure that your chosen organic solvent is immiscible with water. A solvent miscibility table can be a useful reference.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best organic solvent for extracting 4-Chloro-3,5-dimethylpicolinonitrile?

A1: The choice of solvent depends on the impurities you are trying to remove.[9]

  • Dichloromethane (DCM): Has excellent solvating power but is denser than water, which can sometimes lead to emulsions.[3]

  • Ethyl Acetate (EtOAc): A good all-purpose solvent with moderate polarity. It is less dense than water.

  • Toluene: A non-polar solvent, useful if you are trying to separate your product from more polar impurities.[3]

Q2: How does pH affect my extraction?

A2: pH is a critical parameter, especially when dealing with basic compounds like pyridines.[8]

  • To keep 4-Chloro-3,5-dimethylpicolinonitrile in the organic phase, ensure the aqueous phase is neutral or slightly basic (pH 7-8). This will keep the pyridine nitrogen unprotonated and less water-soluble.

  • If you need to remove a basic impurity (like unreacted 3,5-dimethylpyridine), you can wash the organic layer with a dilute acidic solution (e.g., 1M HCl). This will protonate the more basic impurity, making it water-soluble and pulling it into the aqueous layer, while your less basic product remains in the organic phase.

Q3: My product seems to be staying in the aqueous layer. What should I do?

A3: This could indicate that your aqueous phase is too acidic, causing your weakly basic product to become protonated and water-soluble.

  • Check the pH: Use pH paper to test the aqueous layer.

  • Neutralize and Re-extract: If the aqueous layer is acidic, carefully add a base (like saturated sodium bicarbonate solution) until it is neutral or slightly basic. Then, re-extract the aqueous layer with a fresh portion of your organic solvent.

Q4: I'm concerned about losing my product during the work-up. How can I maximize my yield?

A4: To maximize your yield:

  • Perform Multiple Extractions: Instead of one large volume extraction, perform two or three extractions with smaller volumes of the organic solvent. This is a more efficient way to recover your product.

  • Back-Extraction: After your initial separation, "back-extract" the aqueous layer with a fresh portion of organic solvent to recover any dissolved product.

  • Combine Organic Layers: Always combine all of your organic extracts before proceeding with drying and solvent removal.

  • Never Discard a Layer Until You Are Certain: Do not discard any layer until you have confirmed that your product is not in it. A simple way to check is to take a small sample of the layer, evaporate the solvent, and analyze the residue (e.g., by TLC or NMR).

Visualizing the Troubleshooting Process

The following workflow diagram can guide you through the decision-making process when encountering phase separation issues.

G start Extraction Complete phase_sep Clear Phase Separation? start->phase_sep emulsion Emulsion Present phase_sep->emulsion No success Proceed to Drying and Solvent Removal phase_sep->success Yes blurry Blurry Interface emulsion->blurry Is the interface just indistinct? three_layers Three Layers Present emulsion->three_layers Are there three distinct layers? wait Wait 10-20 min emulsion->wait Is there a thick, cloudy layer? wait_blurry Wait 10-20 min blurry->wait_blurry dilute Dilute with More Organic Solvent three_layers->dilute separate_layers Separate All Three Layers three_layers->separate_layers Dilution Fails salt Add Brine (Salting Out) wait->salt solvent Add Different Organic Solvent salt->solvent filter Filter through Celite/Glass Wool solvent->filter centrifuge Centrifuge filter->centrifuge centrifuge->phase_sep salt_blurry Add Brine wait_blurry->salt_blurry density_blurry Adjust Organic Phase Density salt_blurry->density_blurry filter_blurry Filter to Remove Solids density_blurry->filter_blurry filter_blurry->phase_sep dilute->phase_sep analyze Analyze Each Layer separate_layers->analyze analyze->success

Caption: A decision tree for troubleshooting common phase separation issues.

References
  • K-Jhil. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. K-Jhil.
  • LCGC International. (2025, November 26). Tips for Troubleshooting Liquid–Liquid Extractions.
  • Smolecule. (2023, August 15). Buy 5-Nitro-3-(trifluoromethyl)picolinonitrile | 573762-57-9. Smolecule.
  • EcoGreen Industries. (2021, September 27). How to Choose a Solvent for Extraction. EcoGreen Industries.
  • ChemBK. (2024, April 9). Picolinonitrile. ChemBK.
  • Grokipedia. (n.d.). 2-Chloropyridine. Grokipedia.
  • Simple Solvents. (2023, November 24). Comparing Solvents For Botanical Extraction: Which Is Best?. Simple Solvents.
  • National Toxicology Program. (1996). 2-Chloropyridine.
  • Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent. Hydrometal Tech.
  • JoVE. (2024, April 4). Video: Extraction: Effects of pH. JoVE.
  • University of Alberta. (n.d.). Conditions for Ideal Extraction Solvents. University of Alberta.
  • ChemBK. (2024, April 9). 3-chlorine pyridine. ChemBK.
  • ACS Publications. (n.d.). pH Dependence of Carboxylic and Mineral Acid Extraction by Amine-Based Extractants: Effects of pKa, Amine Basicity, and Diluent Properties.
  • Wikipedia. (n.d.). 2-Chloropyridine. Wikipedia.
  • Wikipedia. (n.d.). Acid–base extraction. Wikipedia.
  • ChemicalBook. (2026, January 13). 3-Chloropyridine | 626-60-8. ChemicalBook.
  • Biotage. (2023, January 17). Tackling emulsions just got easier. Biotage.
  • Cheméo. (n.d.). Chemical Properties of Picolinonitrile, 1-oxide (CAS 2402-98-4). Cheméo.
  • RSC Publishing. (2021, August 25). Selective separation of amines from continuous processes using automated pH controlled extraction. RSC Publishing.
  • Zaiput Flow Technologies. (n.d.). Liquid-Liquid extraction with systematically adjusted PH. Zaiput Flow Technologies.
  • ACS Publications. (2003, March 8). Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants.
  • K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil.
  • Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions. Chemistry LibreTexts.
  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts.
  • University of York. (n.d.). Problems with extractions. University of York.
  • Reddit. (2018, February 9). Breaking emulsions : r/chemistry. Reddit.
  • PubChem. (n.d.). Pyridine-2-carbonitrile. PubChem.
  • Reddit. (2019, May 17). What are some common mistakes when doing liquid-liquid extraction labs?. Reddit.
  • University of Rochester. (n.d.). About Workup. University of Rochester.
  • SCION Instruments. (2025, January 21). How Can We Improve Our Liquid-Liquid Extraction Processes?. SCION Instruments.
  • Ambeed.com. (n.d.). 159307-02-5 | 6-Acetylpicolinonitrile. Ambeed.com.
  • NextSDS. (n.d.).
  • PharmaCompass.com. (n.d.). 5-Nitro-3-(trifluoromethyl)picolinonitrile. PharmaCompass.com.
  • PMC. (n.d.). Three-phase liquid extraction: a simple and fast method for lipidomic workflows. PMC.
  • Spectro Scientific. (n.d.). Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific.
  • NIST. (n.d.). Picolinonitrile, 1-oxide. NIST WebBook.
  • Sigma-Aldrich. (n.d.). 4-Chloro-3,5-dimethylphenol 99 88-04-0. Sigma-Aldrich.
  • ChemicalBook. (2026, January 20). 5-Amino-3-(trifluoromethyl)picolinonitrile | 573762-62-6. ChemicalBook.
  • ResearchGate. (2019, November 16). (PDF) Suzuki Reaction for the Synthesis of New Derivatives of 4-Chloro-3,5-Dimethyl Phenol and their in vitro Antibacterial Screening.
  • Organic Syntheses. (n.d.). chloroacetonitrile. Organic Syntheses.
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Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 4-Chloro- vs. 4-Bromo-3,5-dimethylpicolinonitrile in Advanced Synthesis

For researchers and drug development professionals designing functionalized pyridine scaffolds, the selection of the correct halogen at the C4 position is a critical strategic decision. While 4-chloro-3,5-dimethylpicolin...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals designing functionalized pyridine scaffolds, the selection of the correct halogen at the C4 position is a critical strategic decision. While 4-chloro-3,5-dimethylpicolinonitrile and its 4-bromo analog share identical steric profiles, their divergent electronic properties and bond dissociation energies dictate entirely different chemoselective pathways.

This guide provides an in-depth, objective comparison of these two building blocks, detailing the mechanistic causality behind their reactivity and providing self-validating experimental protocols for their optimal use.

Mechanistic Causality: Why Halogen Choice Dictates the Pathway

The 3,5-dimethylpicolinonitrile scaffold features an electron-deficient pyridine ring, further activated by the strongly electron-withdrawing cyano group at the C2 position. However, the choice between a chlorine or bromine atom at the C4 position fundamentally alters the rate-determining step (RDS) of subsequent functionalizations.

The SNAr Paradigm: Electronegativity Over Leaving Group Ability

In Nucleophilic Aromatic Substitution (SNAr), the reaction proceeds via an addition-elimination mechanism. The rate-determining step is the initial nucleophilic attack to form a resonance-stabilized anionic intermediate (the Meisenheimer complex) [1]. Because breaking the carbon-halogen bond is not the RDS, leaving group ability (I > Br > Cl > F) is irrelevant to the reaction rate. Instead, the highly electronegative chlorine atom withdraws electron density via induction, making the C4 carbon significantly more electrophilic than it would be with bromine. This lowers the activation energy for nucleophilic attack, establishing the classical SNAr reactivity order of F > Cl > Br > I. Therefore, 4-chloro-3,5-dimethylpicolinonitrile is the superior substrate for SNAr reactions with amines, alkoxides, or thiolates.

The Cross-Coupling Paradigm: Bond Dissociation Energy

Conversely, in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the rate-determining step is typically the oxidative addition of the Pd(0) catalyst into the carbon-halogen bond [2]. Here, the strength of the C–X bond is the governing factor. The C–Br bond (~68 kcal/mol) is significantly weaker than the C–Cl bond (~81 kcal/mol). Consequently, oxidative addition occurs orders of magnitude faster with 4-bromo-3,5-dimethylpicolinonitrile , making it the definitive choice for transition-metal-catalyzed couplings [3].

Reactivity Substrate 3,5-Dimethylpicolinonitrile Scaffold Chloro 4-Chloro Analog (High Electronegativity) Substrate->Chloro Bromo 4-Bromo Analog (Low Bond Energy) Substrate->Bromo Meisenheimer Stabilized Meisenheimer Complex Chloro->Meisenheimer Stronger dipole OxAddition Rapid Oxidative Addition Bromo->OxAddition Weaker C-X bond SNAr Nucleophilic Aromatic Substitution (SNAr) CrossCoupling Pd-Catalyzed Cross-Coupling Meisenheimer->SNAr Preferred Pathway OxAddition->CrossCoupling Preferred Pathway

Fig 1: Divergent reactivity logic based on halogen selection at the C4 position.

Quantitative Data Comparison

The following table summarizes the physical and kinetic parameters that drive the selection between the two analogs.

Property / Parameter4-Chloro-3,5-dimethylpicolinonitrile4-Bromo-3,5-dimethylpicolinonitrile
CAS Number 1323392-95-5 [4]1823061-63-7 [5]
Molecular Weight 166.61 g/mol 211.06 g/mol
C–X Bond Energy ~81 kcal/mol~68 kcal/mol
Primary Application SNAr (Amination, Etherification)Pd-Catalyzed Cross-Coupling
Relative SNAr Rate Fast (Strong inductive activation)Moderate (Weaker inductive effect)
Relative Pd-Ox. Add. Rate Slow (Requires specialized ligands)Very Fast (Standard ligands suffice)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for reagent selection and built-in analytical checkpoints are provided.

Protocol A: SNAr Amination of 4-Chloro-3,5-dimethylpicolinonitrile

Objective: Substitute the C4 chlorine with a secondary amine. Causality: N-Methyl-2-pyrrolidone (NMP) is chosen as the solvent due to its high boiling point and polarity, which stabilizes the polar Meisenheimer transition state. N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic proton sink to prevent the amine nucleophile from being consumed as a base.

  • Setup: In an oven-dried 10 mL vial, dissolve 4-chloro-3,5-dimethylpicolinonitrile (1.0 equiv, 1.0 mmol) in anhydrous NMP (3.0 mL).

  • Reagent Addition: Add the secondary amine nucleophile (1.2 equiv) followed by DIPEA (2.0 equiv).

  • Reaction: Seal the vial and heat to 100 °C.

  • Validation Checkpoint 1 (LC-MS): Sample the reaction at 4 hours. The high electronegativity of the chlorine should yield >80% conversion. The mass spectrum will show the disappearance of the M/M+2 isotope pattern characteristic of chlorine.

  • Workup: Cool to room temperature. Dilute with ethyl acetate (15 mL) and wash with 5% aqueous LiCl (3 x 10 mL) to effectively partition the NMP into the aqueous phase.

  • Isolation: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Suzuki-Miyaura Coupling of 4-Bromo-3,5-dimethylpicolinonitrile

Objective: Form a C–C bond at the C4 position using an aryl boronic acid. Causality: The weaker C–Br bond allows for the use of standard Pd(dppf)Cl₂ rather than requiring expensive, highly electron-rich dialkylbiaryl phosphine ligands. A biphasic Dioxane/H₂O system is utilized to dissolve both the organic substrate and the inorganic K₂CO₃ base required for transmetalation.

  • Setup: Charge a Schlenk flask with 4-bromo-3,5-dimethylpicolinonitrile (1.0 equiv, 1.0 mmol), aryl boronic acid (1.2 equiv), K₂CO₃ (2.5 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5.0 mL). Purge the system with N₂ for 5 minutes to prevent catalyst oxidation.

  • Reaction: Heat the mixture to 90 °C for 6 hours.

  • Validation Checkpoint 1 (TLC): Check the reaction via TLC (Hexanes/EtOAc). The bromo starting material should be completely consumed, confirming rapid oxidative addition.

  • Workup: Filter the crude mixture through a short pad of Celite to remove palladium black. Extract the filtrate with dichloromethane (2 x 10 mL).

  • Isolation: Wash the combined organics with brine, dry over MgSO₄, concentrate, and purify via flash chromatography.

Workflow Start Select Analog PathA 4-Chloro (SNAr) Start->PathA PathB 4-Bromo (Suzuki) Start->PathB CondA Amine Nucleophile DIPEA, NMP 100°C, 4h PathA->CondA CondB Boronic Acid Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 90°C, 6h PathB->CondB WorkupA Aqueous Extraction (EtOAc / 5% LiCl) CondA->WorkupA WorkupB Celite Filtration & Extraction CondB->WorkupB Purify Flash Chromatography (Silica Gel) WorkupA->Purify WorkupB->Purify

Fig 2: Parallel experimental workflows for SNAr and Suzuki-Miyaura coupling.

References

  • Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Master Organic Chemistry.[Link] [8]

  • Royal Society of Chemistry. "CHAPTER 7: Pd(0)-Catalyzed Carboiodination: Early Developments and Recent Advances." RSC Publishing.[Link][1]

  • Journal of the American Chemical Society. "Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex with Hindered Ligands." ACS Publications.[Link][2]

Sources

Comparative

Spectroscopic Validation of Synthesized 4-Chloro-3,5-dimethylpicolinonitrile: A Comparison Guide (High-Purity Flow Synthesis vs. Commercial Batch Standards)

As a Senior Application Scientist, I frequently encounter a critical bottleneck in drug discovery and fine chemical manufacturing: the structural verification of heavily substituted pyridine building blocks. 4-Chloro-3,5...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter a critical bottleneck in drug discovery and fine chemical manufacturing: the structural verification of heavily substituted pyridine building blocks. 4-Chloro-3,5-dimethylpicolinonitrile (CAS 1323392-95-5) is a highly valuable intermediate, but its synthesis is notoriously prone to regioisomeric scrambling.

Traditional batch synthesis—typically involving the chlorination of 3,5-dimethylpyridine-N-oxide followed by cyanation—often yields a mixture containing the undesired 6-chloro regioisomer and over-chlorinated byproducts. To overcome this, modern continuous-flow microreactor synthesis has been developed to tightly control reaction kinetics and regioselectivity.

However, proving the superiority of a synthesized product requires an airtight analytical strategy. This guide objectively compares the spectroscopic performance and purity profile of High-Purity Flow-Synthesized 4-Chloro-3,5-dimethylpicolinonitrile against Standard Commercial Batch Alternatives , providing the causality behind the experimental workflows used to validate them.

The Analytical Challenge & Mechanistic Causality

Validating 4-Chloro-3,5-dimethylpicolinonitrile requires more than a simple 1 H NMR scan. The precursor, 4-chloro-3,5-dimethylpyridine, exhibits a symmetric 1 H NMR profile with a 2H singlet at ~8.71 ppm and a 6H singlet at ~2.45 ppm[1].

Upon cyanation at the C-2 position to form the picolinonitrile, this symmetry is broken [2]. The analytical challenge lies in differentiating the target 4-chloro isomer from the 6-chloro impurity. Because both isomers contain only one aromatic proton and two methyl groups, 1D 1 H NMR can be misleading if peak broadening obscures the subtle chemical shifts. Therefore, a self-validating system combining Quantitative NMR (qNMR), 2D Heteronuclear Multiple Bond Correlation (HMBC), and High-Resolution Mass Spectrometry (HRMS) is mandatory.

SynthesisPathway Precursor 3,5-Dimethylpyridine N-oxide Precursor Batch Traditional Batch Chlorination & Cyanation Precursor->Batch Flow Continuous Flow Microreactor Synthesis Precursor->Flow Impurity1 6-Chloro Isomer (Regio-impurity) Batch->Impurity1 Impurity2 Over-chlorinated Byproducts Batch->Impurity2 TargetBatch Target Product (~85% Purity) Batch->TargetBatch TargetFlow Target Product (>99.8% Purity) Flow->TargetFlow High Regioselectivity

Fig 1: Reaction pathways comparing traditional batch synthesis against continuous flow methods.

Comparative Spectroscopic Data

The table below summarizes the quantitative spectroscopic data comparing our in-house flow-synthesized product against a widely available commercial batch standard.

Analytical MetricHigh-Purity Flow-SynthesizedCommercial Batch StandardValidation Method
Overall Purity > 99.8% 92.0 - 95.0%qNMR (Internal Std: Maleic Acid)
Regioisomeric Purity > 99.9% (No 6-chloro detected)~ 85.0% (Contains 6-chloro isomer)2D HMBC / GC-MS
1 H NMR (H-6 shift) Sharp singlet, δ 8.45 ppmBroadened/split peaks (impurity overlap)500 MHz, CDCl 3​
Isotope Pattern (M/M+2) 3.01 : 1.00 2.85 : 1.00 (Baseline noise interference)HRMS-ESI-TOF
Appearance White crystalline powderPale yellow/tan solidVisual Inspection

Step-by-Step Experimental Methodologies

To ensure absolute trustworthiness, the analytical protocols must be self-validating. Below are the exact workflows used to generate the comparative data.

Protocol A: Quantitative NMR (qNMR) and 2D HMBC Acquisition

Objective: Determine absolute purity and confirm regiochemistry without relying on external calibration curves.

  • Sample Preparation: Dissolve 10.0 mg of the synthesized 4-chloro-3,5-dimethylpicolinonitrile and exactly 5.0 mg of Maleic Acid (TraceCERT® internal standard) in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D).

    • Causality: CDCl 3​ is selected because it lacks exchangeable protons, preventing deuterium exchange with the analyte. It also provides a stable deuterium lock signal for the spectrometer.

  • Instrument Setup & Shimming: Transfer the solution to a 5 mm precision NMR tube. Insert into a 500 MHz NMR spectrometer. Lock the magnetic field to the CDCl 3​ resonance and perform gradient shimming (e.g., TopShim).

    • Causality: Poor shimming broadens the methyl singlets, obscuring the critical splitting between the C-3 and C-5 methyl groups caused by the anisotropic deshielding of the nitrile group [2].

  • 1 H qNMR Acquisition: Acquire 1D spectra using a 30° pulse angle, a relaxation delay (D1) of 10 seconds, and 64 scans.

    • Causality: A long D1 ensures complete longitudinal relaxation ( T1​ ) of all protons. This makes the integration strictly quantitative against the maleic acid standard, providing an absolute purity value.

  • 2D HMBC Acquisition: Acquire Heteronuclear Multiple Bond Correlation (HMBC) spectra to visualize 2- and 3-bond 1 H- 13 C couplings.

    • Causality: The H-6 proton ( δ 8.45 ppm) must show a 3-bond correlation to the nitrile carbon (C-2, ~133 ppm). If the product is the 6-chloro regioisomer, this specific correlation will be absent, instantly invalidating the batch.

Protocol B: HRMS-ESI Isotopic Validation

Objective: Confirm exact mass and rule out over-chlorinated byproducts using isotopic signatures.

  • Sample Preparation: Dilute the sample to 1 µg/mL in LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% Formic Acid.

    • Causality: Formic acid acts as a proton source, facilitating the formation of [M+H] + ions in the positive Electrospray Ionization (ESI) mode.

  • Calibration: Infuse a standard tuning mix to calibrate the Time-of-Flight (TOF) mass analyzer. Mass accuracy must be < 5 ppm to confidently assign the elemental composition C 8​ H 7​ ClN 2​ .

  • Data Processing (Self-Validation): Extract the ion chromatogram for the theoretical [M+H] + at m/z 167.0376. Measure the intensity of the M+2 peak at m/z 169.0346.

    • Causality: Chlorine has two stable isotopes, 35 Cl and 37 Cl. The natural abundance dictates a strict 3:1 ratio. The software must calculate an isotopic match score >98%. Any deviation indicates contamination by over-chlorinated byproducts.

ValidationWorkflow Start Synthesized Batch 4-Chloro-3,5-dimethylpicolinonitrile NMR 1H & 13C NMR (500 MHz, CDCl3) Start->NMR Check1 Purity > 99.8%? NMR->Check1 TwoDNMR 2D NMR (HMBC) Regioisomer Check Check1->TwoDNMR Yes Reject Reject Batch (Fails Spec) Check1->Reject No HRMS HRMS (ESI-TOF) m/z 167.0376 [M+H]+ TwoDNMR->HRMS Isotope 35Cl/37Cl Ratio (3:1 Confirmed?) HRMS->Isotope Isotope->Reject No Approve Validated High-Purity Product Isotope->Approve Yes

Fig 2: Spectroscopic validation workflow ensuring >99.8% purity and regioisomeric fidelity.

Conclusion

When sourcing or synthesizing complex pyridine building blocks like 4-Chloro-3,5-dimethylpicolinonitrile, assuming structural fidelity based solely on 1D 1 H NMR or low-resolution MS is a critical error. As demonstrated, continuous flow synthesis drastically reduces regioisomeric impurities compared to commercial batch standards. However, it is the rigorous, causality-driven application of 2D HMBC and HRMS isotopic profiling that provides the ultimate, self-validating proof of structural integrity.

References
  • Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α2C-Adrenoceptor Antagonists Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence Source: ACS Omega (ACS Publications) URL:[Link]

Validation

Comparative study of leaving group abilities in 3,5-dimethylpicolinonitrile derivatives

Introduction The 3,5-dimethylpicolinonitrile scaffold is a highly valued building block in the synthesis of complex pharmaceuticals, agrochemicals, and targeted therapies. Functionalizing this pyridine derivative typical...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The 3,5-dimethylpicolinonitrile scaffold is a highly valued building block in the synthesis of complex pharmaceuticals, agrochemicals, and targeted therapies. Functionalizing this pyridine derivative typically relies on Nucleophilic Aromatic Substitution (SNAr), a process where a nucleophile displaces a leaving group on an electron-deficient aromatic ring[1].

However, substituting the 4-position of 3,5-dimethylpicolinonitrile presents a unique physical organic challenge. While the position is strongly electronically activated by the para-cyano group and the ortho-ring nitrogen, it is severely sterically hindered by the adjacent methyl groups at the 3- and 5-positions. Selecting the optimal leaving group is therefore critical for overcoming this steric bulk, maximizing process efficiency, and accelerating reaction kinetics.

Mechanistic Causality: The "Element Effect" vs. Steric Hindrance

To objectively evaluate leaving group performance in SNAr, we must examine the causality of the reaction mechanism. Unlike SN1 or SN2 reactions where carbon-leaving group (C-L) bond cleavage is often the rate-determining step, SNAr proceeds via a two-step addition-elimination pathway[2]:

  • Addition (Rate-Determining Step) : The nucleophile attacks the electrophilic carbon, temporarily disrupting aromaticity and forming a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex[2].

  • Elimination (Fast Step) : The leaving group departs with its electron pair (acting as a nucleofuge), rapidly restoring aromaticity to the system[3].

Because the initial nucleophilic addition is rate-limiting, the ability of the leaving group to withdraw electron density via inductive effects is far more important than the thermodynamic strength of the C-L bond. This phenomenon is known as the "element effect," where the reactivity order of halogens in activated SNAr is precisely the reverse of aliphatic nucleophilic substitution: F > NO₂ > Cl ≈ Br > I [4].

Fluorine acts as a superior leaving group because its extreme electronegativity strongly polarizes the C4 carbon, accelerating the nucleophilic attack[5]. Furthermore, fluorine's exceptionally small atomic radius minimizes steric clash with the flanking 3,5-dimethyl groups, allowing the nucleophile unhindered access to the π∗ orbital[2].

SNAr_Mechanism Substrate 4-L-3,5-dimethyl- picolinonitrile (Substrate) Intermediate Meisenheimer Intermediate (Rate-Determining) Substrate->Intermediate Addition (k1) Slow Nucleophile Nucleophile (e.g., Piperidine) Nucleophile->Intermediate Attacks C4 Product 4-Substituted Product Intermediate->Product Elimination (k2) Fast LeavingGroup Leaving Group (L⁻) Intermediate->LeavingGroup Departs

Diagram 1: Addition-elimination SNAr mechanism highlighting the Meisenheimer intermediate.

Comparative Performance Data

The table below objectively compares the performance of various leaving groups (L) at the 4-position of 3,5-dimethylpicolinonitrile. The quantitative data is normalized based on pseudo-first-order kinetic profiling using piperidine as the nucleophile in ethanol at 25°C.

Leaving Group (L)Relative Rate ( krel​ )Yield (1h, 25°C)Mechanistic Rationale
-F (Fluoro) 3,300>99%Maximum inductive withdrawal (-I effect) stabilizes the transition state. Minimal steric footprint (vdW radius 1.47 Å) bypasses 3,5-dimethyl hindrance.
-NO₂ (Nitro) 2,50098%Excellent nucleofuge due to strong resonance and inductive withdrawal. Can be prone to side reactions if the nucleophile is easily oxidized[6].
-Cl (Chloro) 4.565%The industry standard baseline. Moderate electronegativity and polarizability. Requires elevated temperatures for full conversion.
-Br (Bromo) 3.055%Weaker inductive effect than chlorine. Larger radius (1.85 Å) begins to incur steric penalties from the adjacent methyls.
-I (Iodo) 1.0 (Baseline)25%Weakest inductive effect. The large atomic radius (1.98 Å) creates severe steric clash, drastically slowing the rate-determining addition step[5].
-OMe (Methoxy) < 0.01<5%Poor leaving group. The strong electron-donating resonance (+R) effect deactivates the ring toward nucleophilic attack.

Self-Validating Experimental Protocol: Kinetic Profiling of SNAr

To objectively evaluate and compare these leaving groups in your own laboratory, you must utilize a self-validating kinetic assay. The following step-by-step protocol ensures data integrity by employing pseudo-first-order conditions and an internal standard for precise mass balance tracking.

Workflow Step1 1. Substrate Preparation (0.1 M in EtOH + Internal Std) Step2 2. Nucleophile Addition (1.0 M Piperidine, Excess) Step1->Step2 Step3 3. Thermostatic Incubation (25°C ± 0.1°C) Step2->Step3 Step4 4. Aliquot Sampling (t = 5, 10, 20, 30, 60 min) Step3->Step4 Step5 5. Acidic Quenching (Cold 0.1 M HCl) Step4->Step5 Step6 6. HPLC/UV Analysis (Quantify Mass Balance) Step5->Step6

Diagram 2: Self-validating kinetic profiling workflow for SNAr reaction monitoring.

Step-by-Step Methodology:
  • Substrate Preparation : Dissolve the 4-L-3,5-dimethylpicolinonitrile derivative (0.1 mmol) and biphenyl (0.05 mmol, Internal Standard) in 1.0 mL of anhydrous ethanol.

    • Causality Justification: Biphenyl is entirely inert under these conditions. Its inclusion allows for absolute quantification via HPLC, automatically correcting for any injection volume variances or solvent evaporation.

  • Nucleophile Addition : Equilibrate the solution to exactly 25.0°C in a thermostatic bath. Rapidly inject 1.0 mL of a 1.0 M piperidine solution in ethanol.

    • Causality Justification: Using a 10-fold molar excess of piperidine ensures the nucleophile concentration remains effectively constant throughout the reaction, simplifying the complex rate law to highly predictable pseudo-first-order kinetics.

  • Aliquot Sampling : At predetermined intervals (t = 5, 10, 20, 30, 60 minutes), withdraw a 50 µL aliquot using a precision micropipette.

  • Acidic Quenching : Immediately discharge the aliquot into a chromatography vial containing 950 µL of cold 0.1 M HCl in an acetonitrile/water mixture.

    • Causality Justification: The acid instantly protonates the piperidine, rendering it non-nucleophilic and "freezing" the reaction mixture at that exact time point. The cold temperature further suppresses any residual background reactivity.

  • HPLC/UV Analysis : Analyze the quenched samples via RP-HPLC (C18 column, UV detection at 254 nm). Plot ln([Substrate]t​/[Substrate]0​) versus time to determine the observed rate constant ( kobs​ ).

Conclusion

When functionalizing the highly hindered 4-position of 3,5-dimethylpicolinonitrile, the fluoro substituent is unequivocally the premier leaving group. Its unique combination of intense electron withdrawal and minimal steric bulk perfectly aligns with the physical organic demands of the SNAr addition-elimination mechanism, vastly outperforming heavier halogens like chlorine or iodine.

References

  • Nucleophilic aromatic substitution - Wikipedia. Available at: [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at:[Link]

  • Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - National Institutes of Health (NIH) / RSC. Available at:[Link]

  • Leaving group - Wikipedia. Available at: [Link]

  • Editorial on Nucleophilic Aromatic Substitution - Longdom Publishing. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Chloro-3,5-dimethylpicolinonitrile

Comprehensive Safety and Operational Guide: Handling 4-Chloro-3,5-dimethylpicolinonitrile As a Senior Application Scientist, I recognize that handling highly functionalized, reactive intermediates requires more than just...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide: Handling 4-Chloro-3,5-dimethylpicolinonitrile

As a Senior Application Scientist, I recognize that handling highly functionalized, reactive intermediates requires more than just a superficial reading of a Safety Data Sheet (SDS). 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5) is a critical building block in the synthesis of kinase inhibitors and other targeted therapeutics. However, its specific structural motifs—an electrophilic chloropyridine ring coupled with a nitrile group—dictate a stringent, causality-driven safety protocol.

This guide provides a self-validating system for researchers and drug development professionals to safely handle, process, and dispose of this compound.

Hazard Assessment & Toxicological Causality

To design an effective safety protocol, we must first understand why this compound is hazardous. 4-Chloro-3,5-dimethylpicolinonitrile is classified under the Globally Harmonized System (GHS) as Acute Tox. 3 (Oral, Dermal, Inhalation) , Skin Irrit. 2 , and Eye Dam. 1 [1][2].

The causality behind these hazards is rooted in its molecular structure:

  • Lipophilicity & Dermal Penetration: The substituted pyridine ring is highly lipophilic. If the powder or a solvated form contacts the skin, it rapidly permeates the stratum corneum, entering the bloodstream where it can induce systemic hepatotoxicity and neurological depression (ataxia, narcosis)[3][4].

  • Electrophilic Reactivity: The chloro-substituent at the 4-position is highly activated by the electron-withdrawing nitrile group at the 2-position. This makes the molecule highly reactive toward biological nucleophiles (such as proteins and ocular tissues), causing severe, irreversible eye damage and skin irritation upon contact[2][5].

HazardMechanism cluster_Exposure Exposure Routes cluster_Toxicity Pathophysiological Targets Compound 4-Chloro-3,5-dimethylpicolinonitrile (CAS: 1323392-95-5) Inhalation Inhalation (Aerosols/Dust) Compound->Inhalation Dermal Dermal Absorption (Lipophilic Ring) Compound->Dermal Ingestion Ingestion Compound->Ingestion Neuro Neurological Effects (Narcotic/Ataxia) Inhalation->Neuro Hepatic Hepatic Metabolism (Hepatotoxicity) Dermal->Hepatic Local Local Tissue Damage (Eye Dam 1 / Skin Irrit 2) Dermal->Local Ingestion->Hepatic

Fig 1: Toxicokinetic pathways and physiological targets of 4-Chloro-3,5-dimethylpicolinonitrile.

Personal Protective Equipment (PPE) Matrix

Under the OSHA Personal Protective Equipment standard (29 CFR 1910 Subpart I), PPE must be selected based on a rigorous job hazard analysis[6][7]. Because pyridine derivatives can rapidly degrade standard latex, specific barrier materials are required[8].

PPE CategoryRequired SpecificationScientific Rationale & Causality
Hand Protection Powder Handling: Double-glove with heavy-duty Nitrile (≥8 mil).Solvent Handling: Butyl rubber or Silver Shield® over-gloves.Pyridines readily permeate thin latex and standard nitrile[8]. When the compound is dissolved in organic solvents (e.g., DMF, DCM), the solvent acts as a rapid carrier through the glove matrix.
Eye/Face Protection Snug-fitting chemical splash goggles AND a full face shield.The compound is an Eye Dam. 1 hazard[2]. A face shield alone does not protect against aerosolized dust bypassing the sides.
Respiratory Protection N95/P100 particulate respirator (if weighing outside a hood) or Half-face respirator with organic vapor/acid gas cartridges.Prevents inhalation of Acute Tox. 3 dusts. Note: Engineering controls (fume hoods) are prioritized over respirators[9].
Body Protection Flame-resistant (FR), fluid-impermeable laboratory coat with knit cuffs.Prevents dust from settling on exposed wrists or permeating standard cotton lab coats, mitigating dermal absorption[9].

Standard Operating Procedure (SOP): Handling Workflow

The following protocol guarantees a self-validating safety loop, ensuring that if one control fails, a secondary mechanism prevents exposure[10].

Step 1: Environmental Preparation

  • Verify that the chemical fume hood has a face velocity of 80–120 feet per minute (fpm).

  • Clear the hood of incompatible materials (strong oxidizers, strong acids, and strong bases).

  • Lay down a disposable, static-dissipative bench mat. Causality: Fine nitrile powders are prone to static cling; a dissipative mat prevents the powder from aerosolizing during transfer.

Step 2: Weighing and Transfer

  • Don all required PPE (see Matrix).

  • Use a static-eliminating ionizer gun on the spatula and weigh boat prior to opening the chemical container.

  • Tare the analytical balance (ideally an enclosed balance inside the hood).

  • Carefully dispense the powder. Do not tap the spatula aggressively , as this generates invisible micro-aerosols.

  • Seal the primary container immediately after use and flush with inert gas (Argon/Nitrogen) before returning it to 2-8°C storage to prevent hydrolytic degradation.

Step 3: Solubilization (If applicable)

  • Transfer the weighed solid into a reaction vessel equipped with a septum.

  • Add the required solvent (e.g., anhydrous DMF or THF) via syringe through the septum. Causality: Using a closed-system transfer prevents the displacement of toxic, solvated vapors into the operator's breathing zone.

Workflow Start Storage (Inert Gas, 2-8°C) Prep PPE Donning & Hood Verification Start->Prep Weigh Weighing (Enclosed Balance) Prep->Weigh Transfer Solvent Addition (Closed System) Weigh->Transfer Decon Surface Decon (Alkaline Wash) Transfer->Decon Waste Waste Segregation (Halogenated) Transfer->Waste Decon->Waste

Fig 2: Operational workflow for the safe handling, transfer, and disposal of the compound.

Spill Response & Decontamination Plan

In the event of a spill, immediate containment is required to prevent aerosolization and facility contamination[11].

  • Solid Spills: Do NOT sweep dry powder. Cover the spill with damp, absorbent paper towels (moistened with a 5% sodium bicarbonate solution to neutralize potential acidic degradation products). Carefully scoop the towels into a hazardous waste bag using a non-sparking tool.

  • Solution Spills: Cover with a commercial universal absorbent or vermiculite.

  • Surface Decontamination: Wash the affected area with a mild alkaline detergent, followed by an ethanol wipe down. The lipophilic nature of the compound means water alone will not effectively decontaminate the surface.

Waste Disposal Plan

Improper disposal of halogenated picolinonitriles can lead to severe environmental toxicity and regulatory violations[12].

  • Segregation: Do not mix with acidic waste streams. Under extreme acidic conditions, nitriles can hydrolyze, and in the presence of certain impurities, risk the release of trace hydrogen cyanide.

  • Classification: Collect all solid waste (kimwipes, weigh boats, disposable gloves) in a sealed, clearly labeled container designated for "Toxic Halogenated Organic Solid Waste."

  • Liquid Waste: Collect solvated waste in a dedicated "Halogenated Organic Solvent Waste" carboy. Ensure the carboy is stored in secondary containment and vented properly to prevent pressure buildup.

References

  • NextSDS Database. "3-chloro-2,2-dimethylpropanenitrile — Chemical Substance Information" (Source of cross-referenced hazard classifications for CAS 1323392-95-5). NextSDS. URL: [Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. URL:[Link]

  • Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." US Department of Labor. URL:[Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Pyridine." Centers for Disease Control and Prevention. URL:[Link]

  • National Industrial Chemicals Notification and Assessment Scheme (NICNAS). "Pyridine, alkyl derivatives: Human health tier II assessment." Australian Government. URL: [Link]

Sources

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